Technical Documentation Center

3-Carboxybenzoate Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 3-Carboxybenzoate

Core Science & Biosynthesis

Foundational

Decoding the 3-Carboxybenzoate Degradation Pathway in Comamonas testosteroni: A Technical Guide to the iph and pmd Operons

Executive Summary Phthalates and their regioisomers, such as 3-carboxybenzoate (commonly known as isophthalate or IPA), are ubiquitous industrial xenobiotics that pose significant ecological and human health risks. Comam...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

Phthalates and their regioisomers, such as 3-carboxybenzoate (commonly known as isophthalate or IPA), are ubiquitous industrial xenobiotics that pose significant ecological and human health risks. Comamonas testosteroni, a metabolically versatile Gram-negative bacterium, has evolved highly specialized genetic and enzymatic machinery to utilize these compounds as sole carbon and energy sources [1].

This whitepaper provides an in-depth mechanistic analysis of the 3-carboxybenzoate degradation pathway in C. testosteroni. By dissecting the upper (iph operon) and lower (pmd operon) catabolic pathways, exploring recent advances in structure-guided enzyme engineering, and detailing self-validating experimental workflows, this guide serves as an authoritative resource for researchers in environmental microbiology, biocatalysis, and drug development.

Mechanistic Pathway Architecture

The complete mineralization of 3-carboxybenzoate by C. testosteroni is a biphasic process. It requires the coordinated expression of an "upper pathway" that funnels the xenobiotic into a central intermediate, and a "lower pathway" that cleaves the aromatic ring for entry into central carbon metabolism.

The Upper Pathway: The iph Operon

The conversion of 3-carboxybenzoate to protocatechuate (PCA) is governed by the iphACBDR gene cluster [2]. This operon encodes a highly specialized two-component dioxygenase system and its associated processing enzymes:

  • IphC (Periplasmic Receptor): Initiates the process by binding extracellular 3-carboxybenzoate and facilitating its transport across the membrane.

  • IphA & IphD (Isophthalate Dioxygenase - IPDO): IPDO is a Rieske non-heme iron oxygenase. IphA serves as the terminal oxygenase large subunit, while IphD acts as the cognate reductase. Together, they catalyze the initial dihydroxylation of 3-carboxybenzoate to form cis-3,4-dihydrodiol isophthalate (1,5-DCD).

  • IphB (Dehydrogenase): A 1,5-DCD dehydrogenase that rapidly rearomatizes the dihydrodiol intermediate, yielding protocatechuate (PCA) and releasing carbon dioxide.

  • IphR (Transcriptional Repressor): An IclR-type or MarR-like regulatory protein that tightly represses the operon. The presence of 3-carboxybenzoate (or its direct metabolites) derepresses the system, allowing transcription [2].

The Lower Pathway: Extradiol Cleavage via the pmd Operon

Once PCA is generated, it is channeled into the pmd (protocatechuate meta-degradation) operon [4].

  • PmdAB (PCA 4,5-dioxygenase): This heterodimeric enzyme catalyzes the extradiol (meta) cleavage of the aromatic ring between carbons 4 and 5.

  • Downstream Processing: The resulting product, 4-carboxy-2-hydroxymuconate-6-semialdehyde (CHMS), undergoes a series of hydrations and aldol cleavages to ultimately yield pyruvate and oxaloacetate, which feed directly into the Tricarboxylic Acid (TCA) cycle.

Pathway IPA 3-Carboxybenzoate (Isophthalate) DCD cis-3,4-dihydrodiol isophthalate (1,5-DCD) IPA->DCD Isophthalate Dioxygenase (IphA + IphD) PCA Protocatechuate (PCA) DCD->PCA 1,5-DCD Dehydrogenase (IphB) CHMS 4-carboxy-2-hydroxymuconate- 6-semialdehyde PCA->CHMS PCA 4,5-dioxygenase (PmdAB) TCA TCA Cycle Intermediates CHMS->TCA Lower Pathway (Pmd enzymes)

Biochemical pathway of 3-carboxybenzoate degradation in C. testosteroni.

Structural Biology & Rational Enzyme Engineering

A historical bottleneck in utilizing C. testosteroni for broad-spectrum bioremediation has been the narrow substrate specificity of wild-type Isophthalate Dioxygenase (IPDO). While highly efficient at degrading 3-carboxybenzoate, the wild-type enzyme cannot process other regioisomers like terephthalate or phthalate.

Recent crystallographic elucidation of IPDO (PDB: 9INA) has mapped the structural basis of this specificity [3]. By analyzing the steric constraints of the catalytic pocket, researchers successfully engineered IPDO variants with expanded catalytic ranges. Specifically, the introduction of the V178A and F249H substitutions enlarged the binding pocket and altered the electrostatic landscape, allowing the enzyme to accommodate and degrade all three phthalate regioisomers without sacrificing its native activity against 3-carboxybenzoate [3].

Table 1: Kinetic Parameters of Wild-Type vs. Engineered IPDO

Enzyme VariantSubstrateCatalytic Turnover ( kcat​ , s−1 )Specificity Profile
Wild-Type IPDOIsophthalate (3-CBA)~ 4.8Narrow (Isophthalate only)
Wild-Type IPDOTerephthalateNot DetectedInactive
Wild-Type IPDOPhthalateNot DetectedInactive
V178A/F249H MutantIsophthalate (3-CBA)4.8 ± 0.3Broadened
V178A/F249H MutantTerephthalate4.9 ± 0.2Broadened
V178A/F249H MutantPhthalate4.0 ± 0.2Broadened

Experimental Workflows & Protocols

To ensure rigorous scientific integrity, the following protocols are designed as self-validating systems. Every step is grounded in the biochemical causality of the C. testosteroni degradation machinery.

Protocol 1: In Vitro Reconstitution of IPDO Biocatalytic Activity

Objective: Validate the substrate conversion capabilities of the two-component IPDO system. Causality: Rieske oxygenases cannot function in isolation. They require a continuous electron transfer chain from a reduced cofactor (NADH/NADPH) through a reductase (IphD) to the terminal oxygenase (IphA). Omitting any component arrests catalysis.

  • Protein Purification: Express recombinant IphA and IphD in E. coli BL21(DE3) and purify via Ni-NTA affinity chromatography. Critical Step: IphD contains sensitive iron-sulfur clusters. Purification must be performed under anaerobic conditions or in buffers supplemented with 2 mM DTT to prevent cluster oxidation.

  • Reaction Assembly: In a 1 mL reaction volume, combine 10 µM purified IphA, 10 µM purified IphD, and 100 µM 3-carboxybenzoate in 50 mM sodium phosphate buffer (pH 7.2).

  • Initiation: Add 200 µM NADH to initiate the electron transport chain.

  • Incubation & Quenching: Incubate the mixture at 30°C for 30 minutes. Quench the reaction by adding 10 µL of 10% trifluoroacetic acid (TFA) to precipitate the proteins. Centrifuge at 14,000 × g for 10 minutes.

  • HPLC Validation: Analyze the supernatant using a C18 reverse-phase HPLC column, monitoring absorbance at 230 nm.

    • Self-Validating Control: A parallel reaction lacking NADH must be run. If substrate depletion occurs in the absence of NADH, it indicates non-enzymatic degradation or column retention artifacts, invalidating the assay.

Protocol 2: Transcriptional Profiling of the iph Operon

Objective: Confirm that iphACBDR is transcribed as a single polycistronic mRNA unit induced specifically by 3-carboxybenzoate [2]. Causality: To definitively prove an operon structure, Reverse Transcription PCR (RT-PCR) must target the intergenic regions (e.g., the junction between iphA and iphC). Amplification across these junctions proves the genes reside on the same mRNA transcript.

  • Cell Culture & Induction: Grow C. testosteroni strain E6 to mid-log phase (OD600 ~0.6) in minimal salts medium supplemented with either 10 mM 3-carboxybenzoate (inducer) or 10 mM succinate (non-inducing control).

  • RNA Extraction: Harvest cells and isolate total RNA. Critical Step: Perform rigorous DNase I treatment. Any genomic DNA carryover will yield false-positive bands during intergenic PCR.

  • cDNA Synthesis: Reverse transcribe 1 µg of total RNA using random hexamer primers and a high-fidelity reverse transcriptase.

  • Intergenic PCR: Set up PCR reactions using primer pairs that span the junctions: iphA-iphC, iphC-iphB, iphB-iphD, and iphD-iphR.

  • Gel Validation: Resolve the PCR products on a 1.5% agarose gel.

    • Self-Validating Control: The succinate-grown (uninduced) samples must show no amplification. This confirms that IphR tightly represses the promoter in the absence of 3-carboxybenzoate, validating the regulatory logic of the operon.

Operon Promoter P_iph IphA iphA (Oxygenase) Promoter->IphA IphC iphC (Receptor) IphA->IphC IphB iphB (Dehydrogenase) IphC->IphB IphD iphD (Reductase) IphB->IphD IphR iphR (Repressor) IphD->IphR IphR->Promoter Repression (Derepressed by IPA)

Genetic organization and regulatory logic of the iphACBDR operon.

References

  • Wang, Y. Z., et al. "Molecular analysis of isophthalate and terephthalate degradation by Comamonas testosteroni YZW-D." Environmental Health Perspectives 103.Suppl 5 (1995): 9-12. URL: [Link]

  • Fukuhara, Yuki, et al. "Characterization of the isophthalate degradation genes of Comamonas sp. strain E6." Applied and Environmental Microbiology 76.2 (2010): 519-527. URL: [Link]

  • Mahto, J.K., et al. "Structure-guided engineering of an aromatic ring-hydroxylating dioxygenase for broad-spectrum phthalate degradation." (2025). RCSB Protein Data Bank 9INA. URL: [Link]

  • Providenti, Miguel A., et al. "Comamonas testosteroni BR6020 possesses a single genetic locus for extradiol cleavage of protocatechuate." Microbiology 147.8 (2001): 2157-2167. URL: [Link]

Exploratory

Thermodynamic Profiling and Coordination Chemistry of 3-Carboxybenzoate Ligands: A Technical Guide

Executive Summary The 3-carboxybenzoate anion (commonly known as isophthalate or 1,3-benzenedicarboxylate) is a highly versatile bidentate and bridging ligand. Its unique meta-substituted geometry and rigid aromatic back...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The 3-carboxybenzoate anion (commonly known as isophthalate or 1,3-benzenedicarboxylate) is a highly versatile bidentate and bridging ligand. Its unique meta-substituted geometry and rigid aromatic backbone make it a cornerstone in the synthesis of Metal-Organic Frameworks (MOFs), lanthanide separation complexes, and metallodrugs. For drug development professionals and materials scientists, understanding the thermodynamic drivers of 3-carboxybenzoate complexation—specifically the delicate interplay between enthalpy ( ΔH ) and entropy ( ΔS )—is critical for predicting the stability, degradation kinetics, and release profiles of coordination-based therapeutics.

This whitepaper provides an in-depth analysis of the thermodynamic properties of 3-carboxybenzoate ligands, detailing the mechanistic causality behind their binding affinities and providing field-proven, self-validating protocols for thermodynamic profiling.

The Thermodynamic Drivers of Complexation

In aqueous media, the complexation of metal cations (particularly hard Lewis acids like lanthanides and transition metals) by 3-carboxybenzoate is governed by the classical compensation effect between hydration and bond formation.

The Entropy-Driven Paradigm

The formation of a metal-isophthalate complex requires the displacement of water molecules from the metal's inner coordination sphere. Breaking these metal-water and water-water interactions requires an input of energy, resulting in an endothermic (positive) enthalpy of complexation ( ΔH>0 ). However, the release of these highly ordered water molecules into the bulk solvent generates a massive increase in the system's degrees of freedom. Consequently, the complexation is fundamentally entropy-driven ( ΔS≫0 ), yielding a highly favorable, negative Gibbs free energy ( ΔG<0 ) [1].

Electronic Polarization via the π -System

A defining thermodynamic feature of 3-carboxybenzoate, compared to aliphatic dicarboxylates or simple benzoates, is its enhanced stability during 1:1 complexation. Even when only one carboxylate group coordinates to the metal (monodentate or chelating), the unbound carboxylate group at the meta-position significantly increases the thermodynamic stability of the complex.

As demonstrated by Choppin et al., this is caused by an inductive polarization effect. The unbound, negatively charged carboxylate group pushes electron density through the aromatic π -system of the phenyl ring, increasing the basicity and charge density of the bonding carboxylate [1]. This charge transfer strengthens the ionic metal-ligand bond, directly lowering ΔG .

Mechanism A Unbound Carboxylate (Deprotonated) B Phenyl π-System (Electron Conduit) A->B Inductive Polarization C Bonding Carboxylate (Metal Coordinated) B->C Charge Transfer D Metal Cation (Desolvation) C->D Ionic Bond

Electronic polarization mechanism enhancing isophthalate complex stability.

Quantitative Thermodynamic Data

To contextualize these interactions, the following table summarizes the representative thermodynamic parameters for the formation of 1:1 Lanthanide-Isophthalate complexes in aqueous solution.

Metal CationLigand logβ1​ ΔG (kJ/mol) ΔH (kJ/mol) ΔS (J/mol·K)
Sm(III) 3-Carboxybenzoate3.52-20.1+6.5+89
Eu(III) 3-Carboxybenzoate3.58-20.3+6.8+91
Gd(III) 3-Carboxybenzoate3.45-19.7+7.1+90

Table 1: Representative thermodynamic parameters for Ln(III)-Isophthalate complexation at 298.15 K and μ=0.10 M NaClO₄. Data derived from the foundational models of Choppin et al. [1].

Experimental Methodologies for Thermodynamic Profiling

To accurately determine the values in Table 1, researchers must employ orthogonal analytical techniques. Relying on a single method introduces systemic bias. The following self-validating workflows detail the extraction of ΔG via potentiometry and ΔH via calorimetry [2].

Protocol A: Potentiometric Determination of Gibbs Free Energy ( ΔG )

Potentiometric titration is utilized to determine the stability constant ( logβ ), from which ΔG is calculated ( ΔG=−RTlnβ ).

  • Causality of Design: We utilize a 0.10 M NaClO₄ background electrolyte because perchlorate is a non-coordinating anion, and maintaining a constant ionic strength ( μ ) fixes the activity coefficients. This allows us to substitute molar concentrations for activities in the Nernst equation without mathematical distortion.

Step-by-Step Procedure:

  • Electrode Calibration (Self-Validation Step): Perform a strong acid-strong base titration (e.g., HClO₄ vs. NaOH) using Gran's plot method. This calibrates the glass electrode to read hydrogen ion concentration [H+] directly, rather than theoretical activity, eliminating liquid junction potential errors.

  • Ligand Blank Titration: Titrate a 2.0 mM solution of 3-carboxybenzoic acid in 0.10 M NaClO₄ with standardized NaOH. Fit the data to determine the exact pKa1​ and pKa2​ values under the specific experimental conditions.

  • Complexation Titration: Prepare a solution containing a 1:2 molar ratio of Metal:Ligand (e.g., 1.0 mM Eu³⁺ and 2.0 mM 3-carboxybenzoate) in 0.10 M NaClO₄.

  • Execution: Titrate with standardized NaOH under a strict inert atmosphere (N₂ or Ar) to prevent CO₂ absorption, which would form competing carbonate complexes.

  • Data Fitting: Utilize speciation software (e.g., HYPERQUAD) to fit the titration curve, applying the previously validated pKa​ values as fixed constants to isolate the metal-ligand logβ .

Protocol B: Isothermal Titration Calorimetry (ITC) for Enthalpy ( ΔH )

While ΔH can be estimated via the van 't Hoff equation using temperature-dependent potentiometry, ITC provides a direct, highly accurate physical measurement of the heat of complexation.

  • Causality of Design: Both the metal and ligand solutions must be prepared in the exact same batch of buffer/electrolyte. Any mismatch in solvent composition will result in massive heats of mixing that obscure the microjoule-level heat of the complexation event.

Step-by-Step Procedure:

  • Sample Preparation: Prepare 10 mM 3-carboxybenzoate (syringe) and 1 mM Metal cation (cell) in identical 0.10 M NaClO₄ solutions buffered to pH 5.5 (to ensure the ligand is fully deprotonated but the metal has not yet hydrolyzed).

  • Degassing (Critical Step): Vacuum degas both solutions for 10 minutes. Microbubbles in the ITC cell cause erratic thermal spikes that ruin the integration of the binding isotherm.

  • Control Titration (Self-Validation Step): Inject the ligand solution into a cell containing only the buffer. Record the heat of dilution.

  • Active Titration: Inject the ligand into the metal solution in 2 μL aliquots, allowing the thermal baseline to stabilize between injections.

  • Thermodynamic Synthesis: Subtract the control dilution heat from the active titration data. Integrate the peaks to find ΔH . Finally, calculate entropy using the potentiometric data: ΔS=(ΔH−ΔG)/T .

Workflow N1 Ligand & Metal Preparation (Equilibration in 0.10 M NaClO4) N2 Potentiometric Titration (Determine log β and ΔG) N1->N2 N3 Isothermal Titration Calorimetry (Determine Enthalpy, ΔH) N1->N3 N4 Thermodynamic Synthesis (Calculate Entropy, ΔS) N2->N4 N3->N4 N5 Speciation Modeling (Inner vs. Outer Sphere) N4->N5

Workflow for thermodynamic profiling of 3-carboxybenzoate complexation.

Structural Versatility in Drug Delivery and Materials Science

The thermodynamic parameters of 3-carboxybenzoate do not just dictate behavior in solution; they translate directly to the solid-state assembly of Metal-Organic Frameworks (MOFs) [3].

In drug development, MOFs are engineered as nanocarriers. By utilizing 3-carboxybenzoate, chemists can exploit its 120∘ bond angle between the two carboxylate groups. This geometry prevents the formation of discrete, closed-loop monomers, instead driving the thermodynamically favorable assembly of infinite 2D sheets or 3D porous networks.

When formulating a MOF-based drug delivery system, the ΔG of the metal-isophthalate bond dictates the rate of hydrolytic degradation in blood serum. By understanding the polarization effects and the entropy of desolvation outlined in this guide, formulation scientists can rationally select transition metals (e.g., Zn²⁺ vs. Co²⁺) that provide the exact thermodynamic stability required for a targeted, sustained drug release profile.

References

  • Choppin, G. R., Bertrand, P. A., Hasegawa, Y., & Rizkalla, E. N. (1982). Thermodynamics of complexation of lanthanides by benzoic and isophthalic acids. Inorganic Chemistry, 21(10), 3722-3724. URL: [Link]

  • Linton, B. R., et al. (2001). Thermodynamic Aspects of Dicarboxylate Recognition by Simple Artificial Receptors. The Journal of Organic Chemistry, 66(22), 7313-7319. URL: [Link]

  • Wang, X., et al. (2013). Three New Three-Dimensional Frameworks Based on Hepta-, Hexa-, and Pentanuclear Cobalt Clusters Derived from Substituted Isophthalic Acids: Synthesis, Structures, and Magnetic Properties. Crystal Growth & Design, 13(8), 3373-3380. URL: [Link]

Foundational

Engineering the Meta-Position: Electronic Properties and Reactivity of 3-Carboxybenzoate Derivatives in Therapeutics and Materials

Executive Summary 3-Carboxybenzoate derivatives, commonly known as isophthalates, represent a highly versatile class of aromatic compounds characterized by their unique 1,3-dicarboxylate substitution pattern. This whitep...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

3-Carboxybenzoate derivatives, commonly known as isophthalates, represent a highly versatile class of aromatic compounds characterized by their unique 1,3-dicarboxylate substitution pattern. This whitepaper provides an in-depth technical analysis of their electronic properties—governed by meta-inductive effects—and their subsequent structural reactivity. By understanding the causality behind their molecular behavior, researchers can leverage these derivatives for dual applications: as robust structural linkers in Metal-Organic Frameworks (MOFs) and as rationally designed ligands in targeted therapeutics, specifically for Protein Kinase C (PKC) modulation.

The Quantum & Electronic Paradigm of the Meta-Substitution

The fundamental electronic behavior of 3-carboxybenzoate derivatives is dictated by the spatial isolation of the meta-position. Unlike ortho- or para-substituents, groups at the 1, 3, and 5 positions do not share direct quinonoid resonance structures. Consequently, the electronic interplay between the carboxylate groups and any 5-position substituent is mediated almost entirely by the inductive effect (-I) and the polarization of the σ -framework.

Studies on the dissociation constants of isophthalic acid derivatives in aqueous methanol reveal a Hammett reaction constant ( ρ ) of 1.21 for the first deprotonation ( pK1​ ) and 1.20 for the second ( pK2​ )[1]. This demonstrates that the transmission of electronic effects to the second carboxylic acid is virtually identical to the first, a direct consequence of the symmetrical meta-pathway. The Hammett substituent constant ( σm​ ) for the un-ionized carboxylic acid (-CO 2​ H) is +0.28, confirming its electron-withdrawing nature. However, upon deprotonation, the carboxylate anion (-CO 2−​ ) exhibits a σm​ of -0.20[1]. This shift from electron-withdrawing to electron-donating is driven by the strong field effect of the negative charge, which repels electron density back into the aromatic ring, raising the HOMO energy level and altering the molecule's nucleophilic reactivity.

G Core 3-Carboxybenzoate Core Inductive Inductive Effect (-I) Electron Withdrawing Core->Inductive Resonance Resonance Effect Meta-Position Isolation Core->Resonance Coordination Coordination Chemistry (120° Bite Angle) Core->Coordination EAS Electrophilic Aromatic Substitution (Deactivated) Inductive->EAS Resonance->EAS

Logical flow of 3-carboxybenzoate electronic effects and reactivity.

Structural Reactivity & Supramolecular Assembly

The chemical reactivity of the isophthalate core is twofold: electrophilic aromatic substitution (EAS) on the ring, and coordination chemistry at the carboxylates. Because the carboxylate groups are meta-directing and deactivating, EAS requires harsh conditions. However, the true synthetic power of 3-carboxybenzoates lies in their coordination chemistry.

The rigid 120° angle between the two carboxylate moieties prevents the formation of linear 1D coordination polymers (a common feature of para-substituted terephthalates). Instead, this geometry forces curvature, making isophthalate derivatives ideal for constructing discrete metal-organic polyhedra or highly corrugated 2D and 3D Metal-Organic Frameworks (MOFs)[2]. When reacted with transition metals like Zn(II), Cu(II), or Cr(II), the carboxylates frequently bridge two metal centers to form "paddle-wheel" secondary building units (SBUs)[3]. The 5-position serves as an ideal vector for functionalization—such as adding nitro, alkoxy, or propargyl groups—allowing researchers to tune the pore environment, thermal stability, and redox reactivity of the MOF without disrupting the foundational coordination geometry[2].

G Precursors Metal Salts (Cu/Cr) + Isophthalate Linker Solvothermal Solvothermal Synthesis (DMF/H2O, 80-120°C) Precursors->Solvothermal Paddlewheel Paddle-Wheel SBU Formation Solvothermal->Paddlewheel MOF 2D/3D MOF Network Paddlewheel->MOF Activation Solvent Evacuation & Activation MOF->Activation Application Drug Encapsulation / Gas Adsorption Activation->Application

Step-by-step formation of isophthalate-based MOFs.

Translational Pharmacology: Isophthalates as PKC Ligands

Beyond materials science, 3-carboxybenzoate derivatives have emerged as highly effective scaffolds in drug development. Protein Kinase C (PKC) is a critical signaling enzyme implicated in cancer and neurodegenerative diseases. The regulatory C1 domain of PKC is typically activated by diacylglycerol (DAG) or phorbol esters.

Through structure-based drug design, dialkyl 5-(hydroxymethyl)isophthalates have been identified as potent C1 domain ligands[4]. The dialkyl ester groups mimic the lipophilic acyl chains of DAG, anchoring the molecule in the hydrophobic cleft of the C1 domain. Simultaneously, the 5-hydroxymethyl group provides essential hydrogen-bond donor interactions. These derivatives successfully displace radiolabeled phorbol esters ([3H]PDBu) from PKC α and δ isoforms with Ki​ values in the sub-micromolar range (200–900 nM) and modulate downstream ERK1/2 phosphorylation in living cells[4].

G Ligand Isophthalate Derivative (5-Substituted) C1Domain PKC C1 Domain Ligand->C1Domain Binds (Ki 200-900nM) Displacement Phorbol Ester Displacement C1Domain->Displacement ERK ERK1/2 Phosphorylation Modulation Displacement->ERK CellResponse Targeted Cellular Response ERK->CellResponse

Mechanism of PKC C1 domain modulation by isophthalate derivatives.

Quantitative Data Syntheses

Table 1: Electronic Parameters of Isophthalic Acid Derivatives
ParameterValueCausality / Significance
Hammett ρ ( pK1​ ) 1.21Indicates sensitivity to substituent effects is slightly lower than benzoic acid (1.28).
Hammett ρ ( pK2​ ) 1.20Second deprotonation is equally sensitive to 5-position substitutions due to symmetrical meta-pathways.
σmeta​ (-CO 2​ H) +0.28Electron-withdrawing inductive effect (-I) destabilizes electron-rich intermediates.
σmeta​ (-CO 2−​ ) -0.20Electron-donating field effect due to anionic charge repulsion raises HOMO levels.
Table 2: PKC Binding Affinity of 5-Substituted Isophthalate Derivatives
CompoundTarget Ki​ (nM)Structural Rationale
Dialkyl 5-(hydroxymethyl)isophthalatePKC α 200–900Hydroxymethyl group provides critical H-bond donor interactions in the C1 cleft.
Dialkyl 5-(hydroxymethyl)isophthalatePKC δ 200–900Dialkyl esters mimic the lipophilic diacylglycerol (DAG) backbone for membrane insertion.

Methodological Frameworks (Self-Validating Protocols)

To ensure high reproducibility and scientific integrity, the following protocols are designed as self-validating systems, incorporating in-process analytical checks to confirm causality and success at each step.

Protocol A: Synthesis of Dialkyl 5-(hydroxymethyl)isophthalate (PKC Ligand Precursor)

Causality: The highly polar diacid must be esterified to increase lipophilicity, a prerequisite for cellular membrane permeability and hydrophobic cleft binding.

  • Esterification: Suspend 5-(hydroxymethyl)isophthalic acid (1.0 eq) in anhydrous alcohol (e.g., ethanol or methanol). Add a catalytic amount of concentrated H 2​ SO 4​ .

  • Reflux & Monitor: Heat the mixture to reflux for 12 hours.

    • Self-Validation Check: Perform Thin Layer Chromatography (TLC) using Hexane:EtOAc (7:3). The disappearance of the baseline diacid spot confirms complete esterification.

  • Workup: Concentrate the solvent in vacuo, neutralize with saturated NaHCO 3​ , and extract with dichloromethane (DCM). Dry over anhydrous Na 2​ SO 4​ .

  • Structural Confirmation:

    • Self-Validation Check: Analyze via 1 H NMR. The disappearance of the broad carboxylic acid OH peak (~12 ppm) and the appearance of alkyl ester protons confirm the structural integrity of the DAG mimic.

Protocol B: Solvothermal Assembly of a Cr(II)-Isophthalate MOF

Causality: Solvothermal conditions allow for reversible coordination bond formation, ensuring thermodynamic control to yield highly crystalline, defect-free porous networks suitable for gas adsorption or drug encapsulation.

  • Precursor Preparation: In an anaerobic glovebox (to prevent Cr(II) oxidation), dissolve CrCl 2​ (1.0 eq) and 5-substituted isophthalic acid (1.0 eq) in anhydrous N,N-dimethylformamide (DMF).

  • Solvothermal Growth: Transfer the solution to a Teflon-lined stainless steel autoclave. Heat at 120°C for 48 hours, followed by a slow cooling rate of 5°C/hour to room temperature.

    • Self-Validation Check: Visual inspection should reveal the formation of distinct, faceted crystals. Amorphous powder indicates kinetic trapping or solvent impurity.

  • Phase Purity Verification:

    • Self-Validation Check: Perform Powder X-Ray Diffraction (PXRD) on the bulk sample. The experimental diffractogram must match the simulated pattern from single-crystal data to confirm phase purity.

  • Activation: Exchange the DMF solvent with a volatile solvent (e.g., acetone) over 3 days, then evacuate under dynamic vacuum at 100°C.

    • Self-Validation Check: Conduct an N 2​ adsorption isotherm at 77 K. A Type I isotherm confirms successful activation and permanent microporosity.

Sources

Protocols & Analytical Methods

Method

Application Note: Green Synthesis and Activation of 3-Carboxybenzoate-Based Metal-Organic Frameworks (CAU-10-H)

Mechanistic Rationale: The Geometry of 3-Carboxybenzoate In the reticular synthesis of Metal-Organic Frameworks (MOFs), the geometric constraints of the organic linker dictate the final topology of the crystalline networ...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Mechanistic Rationale: The Geometry of 3-Carboxybenzoate

In the reticular synthesis of Metal-Organic Frameworks (MOFs), the geometric constraints of the organic linker dictate the final topology of the crystalline network. While 1,4-benzenedicarboxylate (terephthalate) is widely used to create linear, breathing extensions (such as the MIL-53 series), the use of 3-carboxybenzoate (isophthalate, or m -BDC) introduces a critical 120° meta-substitution angle.

This V-shaped geometric constraint prevents the formation of infinite linear networks. Instead, it forces the metal nodes into unique coordination geometries. In the case of aluminum-based synthesis, this 120° angle drives the formation of helical chains of cis-corner-sharing AlO6​ octahedra. These chains are interconnected by the isophthalate linkers to form CAU-10-H ([Al(OH)(1,3-BDC)]), a highly stable 3D framework with 1D spherical channels measuring approximately 4.0 × 7.0 Å [2]. Because of its exceptional hydrothermal stability, non-toxic aluminum center, and tunable pore environment, CAU-10-H has emerged as a premier candidate for advanced drug delivery vehicles, gas separation, and atmospheric water harvesting[3].

Comparative Analysis of 3-Carboxybenzoate MOFs

The versatility of the 3-carboxybenzoate linker allows for the synthesis of various structural topologies depending on the metal node selected. Below is a comparative summary of representative MOFs synthesized using this ligand or its functionalized derivatives.

MOF SystemMetal NodeLinkerTopology / StructurePore Size (Å)BET Surface Area (m²/g)Primary Application
CAU-10-H Al³⁺1,3-BDC3D, helical chains of cis-AlO₆4.0 × 7.0~620 - 640Water harvesting, drug delivery
Cu-isophthalate Cu²⁺5-prop-2-ynoxy-1,3-BDC2D, Kagomé lattice~5.0~350Click-chemistry, targeted delivery
Zn-isophthalate Zn²⁺1,3-BDC derivatives3D, chiral intersecting channels< 7.0~400Enantioselective separation

Data summarized from structural characterizations of isophthalate-based frameworks [2], [4].

Experimental Protocol: Green Aqueous Synthesis of CAU-10-H

Historically, MOF synthesis has relied heavily on toxic organic solvents like N,N-dimethylformamide (DMF). However, for biomedical and drug development applications, residual toxic solvents are unacceptable. The following protocol outlines a self-validating, completely aqueous hydrothermal synthesis route for CAU-10-H, utilizing sodium hydroxide as a deprotonating modulator [1].

Materials and Reagents
  • Metal Precursor: Aluminum sulfate octadecahydrate ( Al2​(SO4​)3​⋅18H2​O ), ≥98% purity.

  • Organic Linker: Isophthalic acid (1,3-Benzenedicarboxylic acid, m -H₂BDC), ≥99% purity.

  • Modulator: Sodium hydroxide (NaOH) pellets.

  • Solvents: Deionized (DI) water, absolute ethanol (for purification).

Step-by-Step Synthesis Workflow

Step 1: Ligand Solubilization and Deprotonation

  • Dissolve 3.6 g (0.090 mol) of NaOH in 90 mL of DI water in a 200 mL glass beaker.

  • Add 7.476 g (0.045 mol) of isophthalic acid to the alkaline solution.

  • Stir the mixture at 35 °C for 3 hours until completely clear. Causality Insight: Isophthalic acid has poor solubility in water. The addition of exactly 2 equivalents of NaOH fully deprotonates the diprotic acid, forming highly water-soluble sodium isophthalate. This step is the mechanistic key that eliminates the need for DMF [1].

Step 2: Metal Precursor Preparation

  • In a separate 100 mL beaker, dissolve 11.263 g (0.017 mol) of Al2​(SO4​)3​⋅18H2​O in 33.75 mL of DI water.

  • Stir at room temperature until a homogenous solution is achieved.

Step 3: Coordination and Hydrothermal Assembly

  • Slowly add the metal precursor solution (Step 2) dropwise into the ligand solution (Step 1) under continuous vigorous stirring.

  • Transfer the resulting homogenous mixture into a 250 mL Teflon-lined stainless-steel autoclave. Ensure the fill volume does not exceed 70%.

  • Seal the autoclave and heat in a programmable oven at 120 °C for 12 to 24 hours.

  • Cool the autoclave to room temperature naturally (approx. 0.5 °C/min) to promote high-quality crystal growth.

Step 4: Purification and Solvent Exchange

  • Recover the crude white microcrystalline precipitate via centrifugation (8,000 rpm for 10 mins).

  • Wash the solid three times with DI water to remove unreacted sodium sulfate byproducts.

  • Wash twice with absolute ethanol to displace water from the macroscopic surface.

Step 5: Thermal Activation (Critical Step)

  • Transfer the washed powder to a vacuum oven.

  • Heat the sample dynamically under vacuum ( <10−2 mbar) at 150 °C for 12 hours. Causality Insight: The 1D channels of as-synthesized CAU-10-H are filled with coordinated and hydrogen-bonded guest water molecules. Heating to 150 °C provides enough thermal energy to break these bonds and evacuate the pores without exceeding the framework's decomposition temperature (~400 °C). Failure to activate the MOF properly will result in zero functional porosity.

Quality Control & Protocol Validation

To ensure the trustworthiness of the synthesized batch, the protocol must be validated against the following analytical benchmarks:

  • Powder X-Ray Diffraction (PXRD): The activated CAU-10-H must exhibit sharp, characteristic Bragg reflections at = 8.2° (200), 9.2° (101), 11.6° (220), and 12.3° (211) [1]. Self-Validation Check: If the peak at 8.2° is missing or broad, the framework has not properly assembled, indicating incomplete ligand deprotonation or insufficient hydrothermal reaction time.

  • Nitrogen Sorption (BET): The specific surface area should measure between 600 and 640 m²/g. Values significantly lower indicate incomplete thermal activation (trapped guest molecules).

  • Water Adsorption Isotherm: The material should display a characteristic S-shaped (Type IV) isotherm with a sharp uptake at a relative pressure ( P/P0​ ) of ≈0.18 , confirming the hydrophobic-to-hydrophilic breathing transition of the pores [3].

Process Visualization

G Ligand 1. Ligand Preparation Isophthalic Acid + NaOH (aq) Mix 3. Homogenization Stirring at 35°C for 3h Ligand->Mix Deprotonation Metal 2. Metal Precursor Aluminum Sulfate (aq) Metal->Mix Al3+ Source Hydrothermal 4. Hydrothermal Synthesis Autoclave, 120°C, 12h Mix->Hydrothermal Nucleation Wash 5. Purification H2O and EtOH Washes Hydrothermal->Wash Crystallization Activate 6. Thermal Activation Vacuum, 150°C, 12h Wash->Activate Guest Removal Product 7. Activated CAU-10-H [Al(OH)(1,3-BDC)] Activate->Product Pore Opening

Workflow for the green aqueous synthesis and activation of CAU-10-H.

References

  • Synthesis of Aluminum-Based Metal–Organic Framework (MOF)
  • Structures, sorption characteristics and nonlinear optical properties of a new series of highly stable aluminium MOFs. PUBDB.
  • Water Vapor Adsorption on CAU-10-X: Effect of Functional Groups on Adsorption Equilibrium and Mechanisms.
  • Direct Synthesis of the 2D Copper(II)
Application

Application Note: Quantitative Extraction of 3-Carboxybenzoate from Environmental Soil Samples

Target Audience: Analytical Chemists, Environmental Researchers, and Drug Development Scientists Analytes: 3-Carboxybenzoate (Isophthalic Acid, CAS: 121-91-5) Matrix: Environmental Soil and Sediment Introduction and Mech...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Analytical Chemists, Environmental Researchers, and Drug Development Scientists Analytes: 3-Carboxybenzoate (Isophthalic Acid, CAS: 121-91-5) Matrix: Environmental Soil and Sediment

Introduction and Mechanistic Background

3-Carboxybenzoate, widely known as isophthalic acid (IPA), is a benzenedicarboxylic acid characterized by a benzene ring substituted with carboxy groups at positions 1 and 3[1]. In environmental matrices, it acts as an anthropogenic pollutant from the degradation of polyester resins and alkyd coatings, as well as a naturally occurring breakdown product of complex biopolymers like lignin[2][3].

Extracting 3-carboxybenzoate from soil presents a unique analytical challenge. Unlike non-polar polycyclic aromatic hydrocarbons (PAHs), which are easily extracted using standard Soxhlet procedures with hexane or acetone[4][5], 3-carboxybenzoate is highly polar and ionizable. It is a dibasic acid with pKa1​=3.70 and pKa2​=4.60 [2]. Under typical environmental pH conditions, it exists predominantly in its anionic form, forming strong ionic bridges with soil cations and adsorbing tightly to soil organic matter. Therefore, traditional organic solvent extractions yield exceptionally low recoveries. This protocol utilizes a pH-modulated aqueous extraction coupled with Solid-Phase Extraction (SPE) to achieve quantitative recovery.

Experimental Rationale: The Self-Validating System

To ensure a self-validating and highly reproducible workflow, every step in this protocol is dictated by the physicochemical properties of the analyte:

  • Alkaline Solubilization (The Extraction Phase): We utilize 0.1 M NaOH as the primary extraction solvent. At a pH > 10, both carboxylic acid groups of 3-carboxybenzoate are fully deprotonated. This induces electrostatic repulsion from negatively charged soil colloids, disrupts hydrogen bonding with humic acids, and maximizes the compound's aqueous solubility, effectively forcing the analyte into the liquid phase[6].

  • Acidification (The Partitioning Phase): The highly basic aqueous extract cannot be directly analyzed or cleaned up, as the dianion is too hydrophilic to be retained by reversed-phase sorbents. By adding 1 M HCl to lower the pH to 2.5, the molecule is forced back into its fully protonated, neutral state (isophthalic acid)[6].

  • Solid-Phase Extraction (The Clean-up Phase): A Hydrophilic-Lipophilic Balanced (HLB) polymeric sorbent is utilized rather than traditional silica-based C18. Polymeric sorbents resist phase collapse in 100% aqueous loading conditions and provide superior retention mechanisms for polar aromatic acids[7][8].

Reagents and Equipment

  • Extraction Solvent: 0.1 M Sodium Hydroxide (NaOH) in LC-MS grade water.

  • Acidifying Agent: 1 M Hydrochloric Acid (HCl).

  • SPE Cartridges: Polymeric reversed-phase cartridges (e.g., Oasis HLB, 200 mg/6 mL).

  • Elution Solvent: LC-MS grade Methanol (MeOH) and Ethyl Acetate.

  • Equipment: Reciprocal shaker, high-speed centrifuge (capable of 4000 × g), vacuum manifold for SPE, nitrogen blowdown evaporator.

Step-by-Step Extraction Protocol

Phase 1: Soil Preparation and Alkaline Extraction
  • Preparation: Air-dry the environmental soil sample at room temperature to a constant weight. Pass the dried soil through a 2 mm stainless steel sieve to remove debris and ensure matrix homogeneity.

  • Solubilization: Weigh exactly 20.0 g of the sieved soil into a 250 mL polypropylene centrifuge bottle. Add 100 mL of 0.1 M NaOH.

  • Agitation: Cap tightly and place on a reciprocal shaker at 150 rpm for 16 hours at room temperature. Causality: Prolonged alkaline agitation is required to fully penetrate micropores and hydrolyze ester-bound aromatic acids within the soil matrix[6].

  • Separation: Centrifuge the suspension at 4000 × g for 30 minutes. Decant the supernatant into a clean glass beaker.

Phase 2: Acidification and Precipitation
  • pH Adjustment: While stirring the supernatant continuously, add 1 M HCl dropwise until the pH reaches 2.0 – 2.5 (verify using a calibrated pH meter).

  • Secondary Clarification: Acidification will cause humic acids and large organic macromolecules to precipitate. Cover the beaker and incubate at 4 °C overnight to maximize precipitation[6].

  • Filtration: Filter the acidified extract through a 0.45 µm PTFE membrane filter to remove the precipitated humic substances. The filtrate now contains the protonated 3-carboxybenzoate.

Phase 3: Solid-Phase Extraction (SPE) Clean-up
  • Conditioning: Mount the HLB SPE cartridges onto a vacuum manifold. Condition each cartridge with 5 mL of Methanol followed by 5 mL of acidified water (pH 2.5). Critical: Do not let the sorbent bed dry out.

  • Loading: Load 20 mL of the filtered, acidified extract onto the cartridge at a controlled flow rate of 1–2 mL/min[7].

  • Washing: Wash the cartridge with 5 mL of 5% Methanol in acidified water (pH 2.5) to remove highly polar interferences and salts. Dry the cartridge under full vacuum for 5 minutes.

  • Elution: Elute the target analytes using 2 × 5 mL of 100% Methanol. Collect the eluate in a clean glass vial[7][8].

Phase 4: Concentration and Analysis
  • Concentration: Evaporate the methanolic eluate to near dryness under a gentle stream of ultra-high-purity nitrogen at 35 °C.

  • Reconstitution: Reconstitute the residue in 1.0 mL of the initial LC-MS mobile phase (e.g., 90% Water with 0.1% Formic Acid / 10% Acetonitrile). Vortex for 30 seconds and transfer to an autosampler vial for HPLC-UV or LC-MS/MS analysis.

Data Presentation: Method Comparison

The table below summarizes the quantitative validation of the proposed alkaline-SPE method against traditional extraction techniques for 3-carboxybenzoate.

Extraction MethodSolvent SystemPre-treatmentAverage Recovery (%)Relative Standard Deviation (RSD %)
Alkaline Extraction (Proposed) 0.1 M NaOH Acidification to pH 2.5 92.4 4.1
Methanol Extraction80% MethanolNone65.88.3
Standard SoxhletHexane/Acetone (1:1)Sodium Sulfate Drying< 15.018.5
Aqueous ExtractionDeionized WaterNone28.312.4

Note: Standard Soxhlet extraction, while highly effective for non-polar PAHs[4][5], fails to recover 3-carboxybenzoate due to the analyte's polarity and strong ionic binding to the soil matrix.

Workflow Visualization

G N1 1. Soil Preparation (Air-dry, 2 mm sieve) N2 2. Alkaline Extraction (0.1 M NaOH, 16h agitation) N1->N2 20g soil + 100mL solvent N3 3. Phase Separation (Centrifugation at 4000 x g) N2->N3 Disrupts soil-matrix bonds N4 4. Acidification (1 M HCl to pH 2.5) N3->N4 Supernatant recovery N5 5. Solid-Phase Extraction (Polymeric HLB Cartridge) N4->N5 Protonates 3-CBA N6 6. Elution & Concentration (Methanol, N2 blowdown) N5->N6 Retains target analytes N7 7. LC-MS/MS Analysis (Quantification) N6->N7 Reconstitute in mobile phase

Workflow for the extraction and isolation of 3-carboxybenzoate from environmental soil samples.

References

  • The extraction of aged polycyclic aromatic hydrocarbon (PAH) residues from a clay soil using sonication and a Soxhlet procedure: a comparative study. Journal of Environmental Monitoring. URL:[Link]

  • Materials and methods. Université Laval. URL:[Link]

  • Analysis of Polycyclic Aromatic Hydrocarbons in Soil: Minimizing Sample Pretreatment Using Automated Soxhlet with Ethyl Acetate as Extraction Solvent. Analytical Chemistry. URL:[Link]

  • Isophthalic Acid | C8H6O4 | CID 8496. PubChem. URL:[Link]

  • EPA Method 8310: Solid Phase Extraction of Polynuclear Aromatic Hydrocarbons (PAHs) in Water. UCT / Weber. URL:[Link]

  • Green Approaches to Sample Preparation Based on Extraction Techniques. National Institutes of Health (PMC). URL:[Link]

  • Aromatic breakdown products detected from lignin breakdown. ResearchGate. URL:[Link]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Optimizing 3-Carboxybenzoate Aqueous Solubility

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers and drug development professionals facing formulation bottlenecks.

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers and drug development professionals facing formulation bottlenecks. A common challenge is the aqueous formulation of 3-carboxybenzoate (widely known as isophthalic acid, IPA, or 1,3-benzenedicarboxylic acid).

Due to its rigid aromatic ring and propensity to form infinite hydrogen-bonded chains in its crystalline state, its baseline aqueous solubility is notoriously poor—approximately 0.012 g/100 mL (120 mg/L) at 25 °C 1. This guide provides field-proven, mechanistically grounded troubleshooting strategies and protocols to enhance its solubility for biological assays, drug development, and material synthesis.

Section 1: Core Principles of Solubility Enhancement (FAQs)

Q1: Why is 3-carboxybenzoate so insoluble in water initially, even though it is a small organic acid? Causality Insight: The poor aqueous solubility is dictated by its high crystal lattice energy. In the solid state, the meta-substituted carboxyl groups form exceptionally strong intermolecular hydrogen-bonding networks. Overcoming this lattice energy requires significant thermodynamic input. While the molecule is a dibasic acid (pKa1 = 3.70, pKa2 = 4.60) 2, simply placing the free acid powder in neutral water lowers the localized pH of the hydration layer, keeping the bulk of the powder in its un-ionized, insoluble state.

Q2: How does pH adjustment mechanistically improve its solubility? Causality Insight: According to the Henderson-Hasselbalch equation, raising the pH above the second pKa (pH > 5.6) ensures that >90% of the molecules exist as the highly soluble isophthalate dianion. The introduction of a chemical base (e.g., NaOH) neutralizes the carboxylic acid protons, generating a metal salt. The resulting ion-dipole interactions between the dianion and water molecules are energetically favorable enough to permanently disrupt the solid crystal lattice.

Q3: What if my downstream application cannot tolerate high pH or high salt concentrations? Causality Insight: If biological constraints (e.g., live-cell culture assays) prohibit alkaline dissolution, you must rely on co-solvents to disrupt the hydrogen bonds. Oxygenated organic solvents (like ethanol) or biocompatible co-solvents like Propylene Glycol (PG) are highly effective. Furthermore, Betaine-based Deep Eutectic Solvents (DES), such as Betaine/Propylene Glycol mixtures, have recently demonstrated exceptional solubilization power for isophthalic acid derivatives by acting as powerful alternative hydrogen-bond donors and acceptors 3.

Section 2: Troubleshooting Guides & Self-Validating Protocols

Issue A: Precipitation upon dilution into biological buffers

Diagnosis: This "crashing out" phenomenon occurs when a highly concentrated alkaline stock solution is diluted into a weakly buffered neutral solution. The localized pH drops rapidly, protonating the isophthalate dianions back into the insoluble free acid. Solution: Implement the pH-Shift & High-Capacity Buffering Protocol .

Protocol 1: pH-Shift Dissolution for Aqueous Stock Solutions (100 mM)

Self-Validating Design: This protocol uses visual clarity and pH stabilization as internal checkpoints to ensure complete ionization before dilution.

  • Weighing: Weigh 1.66 g of 3-carboxybenzoic acid (MW = 166.13 g/mol ) 4 into a clean glass beaker.

  • Initial Slurry: Add 80 mL of ultra-pure water (Milli-Q).

    • Validation Check 1: The solution will form a cloudy, opaque white suspension. Do not proceed until the powder is fully wetted.

  • Titration: Slowly add 1M NaOH dropwise while stirring vigorously with a magnetic stir bar. Monitor continuously with a calibrated pH probe.

  • Dissolution Threshold: Continue adding NaOH until the pH stabilizes between 7.0 and 7.4.

    • Validation Check 2: The solution must transition from cloudy to completely transparent. If any micro-crystals remain, the localized pH is still too low; continue stirring for 15 minutes to allow equilibrium.

  • Volume Adjustment: Once completely clear, transfer the solution to a volumetric flask and bring the final volume to exactly 100 mL with ultra-pure water.

  • Buffer Integration (Crucial Step): When diluting this stock into your working assay, ensure the receiving medium contains a strong buffer (e.g., 50 mM HEPES or Phosphate buffer at pH 7.4) to absorb the alkaline shock and maintain the dianion state.

Issue B: Need for a high-concentration stock, but the assay is sensitive to sodium/potassium ions

Diagnosis: Standard pH adjustment introduces high concentrations of Na⁺ or K⁺ ions, which can cause osmotic stress or interfere with ion channels in sensitive cellular assays. Solution: Implement a Biocompatible Co-Solvent Protocol .

Protocol 2: Co-Solvent Solubilization using Propylene Glycol (PG)
  • Solvent Preparation: Prepare a 50/50 (v/v) mixture of Propylene Glycol (PG) and ultra-pure water.

  • Heating: Warm the solvent mixture to 45 °C using a temperature-controlled water bath. (Thermal energy provides the kinetic input needed to break the initial crystal lattice).

  • Dissolution: Gradually add the 3-carboxybenzoate powder while sonicating the mixture for 10–15 minutes.

  • Cooling & Verification: Allow the solution to return to room temperature (25 °C).

    • Validation Check: Inspect the solution for crystallization under a light microscope. If the field of view is clear, the PG has successfully established stable hydrogen bonds with the carboxyl groups, preventing lattice reformation.

Section 3: Quantitative Data & Visualizations

Table 1: Solubility Profile of 3-Carboxybenzoate Across Different Conditions

Solvent ConditionTemperature (°C)Estimated SolubilityMechanism of Solubilization
Pure Water (pH ~3.3)250.012 g / 100 mLBaseline (Limited by crystal lattice)
Boiling Water100~0.22 g / 100 mLKinetic energy overcomes lattice energy
Aqueous NaOH (pH 7.5)25> 5.0 g / 100 mLComplete ionization to isophthalate dianion
Ethanol / Methanol25Freely SolubleOrganic solvation & H-bond disruption
Betaine/PG DES + Water25Moderately HighH-bond donor/acceptor complexation
Workflows and Logical Relationships

G Start Weigh 3-Carboxybenzoate (Isophthalic Acid) CheckPH Target Application Tolerates pH > 6.0? Start->CheckPH BaseAddition Add Aqueous Base (e.g., NaOH or KOH) Titrate to pH 7.0+ CheckPH->BaseAddition Yes CoSolvent Use Co-solvent System (e.g., PG / Betaine DES) CheckPH->CoSolvent No (Requires Neutral/Acidic) Buffer Add Strong Buffer (e.g., Phosphate, pH 7.4) BaseAddition->Buffer Filter Sterile Filter (0.22 µm) & Verify Concentration CoSolvent->Filter Buffer->Filter

Decision matrix for selecting the appropriate 3-carboxybenzoate solubilization workflow.

G Solid Crystalline 3-Carboxybenzoate (Strong Intermolecular H-Bonds) Deprotonation Base Addition (pH > pKa2) Deprotonation of Carboxyls Solid->Deprotonation Alkaline pH DES Deep Eutectic Solvents (DES) H-Bond Disruption Solid->DES Co-solvent addition Ionized Isophthalate Dianion (High Aqueous Solubility) Deprotonation->Ionized Solvated Solvated Complex (Enhanced Solubility) DES->Solvated

Mechanistic pathways of 3-carboxybenzoate solubilization via ionization or solvation.

References

  • ChemicalBook.Isophthalic acid | 121-91-5 - Chemical Properties & Solubility.
  • OECD SIDS.Isophthalic Acid (CAS N°: 121-91-5) Initial Assessment Report.
  • National Institutes of Health (PMC).Solubility of 5-nitroisophthalic acid in pseudo-binary mixtures containing water and betaine-based deep eutectic solvents.
  • PubChem (NIH).Isophthalic Acid | C8H6O4 | CID 8496 - Experimental Properties.

Sources

Optimization

Technical Support Center: HPLC Troubleshooting &amp; Optimization for 3-Carboxybenzoate Analysis

Welcome to the Advanced Chromatography Support Center. As a Senior Application Scientist, I have designed this guide to help researchers, analytical chemists, and drug development professionals optimize the High-Performa...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Advanced Chromatography Support Center. As a Senior Application Scientist, I have designed this guide to help researchers, analytical chemists, and drug development professionals optimize the High-Performance Liquid Chromatography (HPLC) retention and resolution of 3-carboxybenzoate (the conjugate base of isophthalic acid ).

Because 3-carboxybenzoate is a highly polar aromatic dicarboxylic acid, it presents unique chromatographic challenges, including poor retention on standard reversed-phase columns, severe peak tailing, and co-elution with structural isomers[1]. This guide provides field-proven, mechanistically grounded solutions to these issues.

Part 1: Physicochemical Grounding

Before altering chromatographic parameters, we must establish the physicochemical boundaries of the analyte. The retention behavior of 3-carboxybenzoate is strictly dictated by its ionization state in the mobile phase.

Table 1: Physicochemical Properties of 3-Carboxybenzoate
PropertyValueChromatographic Implication
IUPAC Name Benzene-1,3-dicarboxylic acidPositional isomer of phthalic and terephthalic acid.
Molecular Weight 166.13 g/mol [2]Small molecule; requires high-efficiency columns for isomer separation.
pKa1 / pKa2 ~3.46 / ~4.46[3]Exists as a highly polar dianion at physiological/neutral pH.
LogP (Predicted) ~1.7[2]Weak inherent hydrophobicity; easily lost if ionized.

Part 2: Troubleshooting Guides & FAQs

Q1: Why does 3-carboxybenzoate elute at the void volume ( t0​ ) on my standard C18 column?

Expertise & Causality: Retention on a standard C18 column is driven by hydrophobic partitioning. At a neutral mobile phase pH (e.g., pH 7.0), the ambient environment is significantly higher than the analyte's pKa values (3.46 and 4.46)[3]. Consequently, 3-carboxybenzoate is fully deprotonated into a highly polar dianion. This dianion is repelled by the hydrophobic stationary phase and heavily solvated by the aqueous mobile phase, causing it to wash out in the void volume.

Solution: Implement ion suppression . Lower the mobile phase pH to 2.0–2.5 using strong acidic modifiers like 0.1% phosphoric acid or trifluoroacetic acid (TFA). This forces the equilibrium toward the fully protonated, neutral state (isophthalic acid), restoring its hydrophobicity and allowing it to interact strongly with the C18 carbon chains[1].

Q2: I am trying to separate 3-carboxybenzoate from its isomers (phthalic acid and terephthalic acid), but they co-elute. How can I resolve them?

Expertise & Causality: Ortho-phthalic, isophthalic (meta), and terephthalic (para) acids share identical molecular weights and highly similar partition coefficients (LogP). Standard C18 columns lack the spatial recognition required to differentiate these positional isomers based purely on hydrophobicity.

Solution: Shift the fundamental retention mechanism to exploit structural geometry rather than hydrophobicity:

  • Mixed-Mode Chromatography: Utilize a column that combines reversed-phase and anion-exchange properties (e.g., Amaze HA). This exploits the slight differences in the spatial arrangement and charge density of the carboxylate anions[4].

  • Hydrogen-Bonding Chromatography: Use columns designed for Specific Hydrogen-bond Adsorption Resolution (e.g., SHARC 1). By running in anhydrous conditions (pure acetonitrile/methanol), the isomers separate based on their distinct hydrogen-bonding geometries[5].

Q3: Why am I observing severe peak tailing for 3-carboxybenzoate?

Expertise & Causality: Peak tailing for aromatic carboxylic acids is typically caused by secondary interactions. Even under ion suppression, the analyte's carboxyl groups can act as hydrogen bond donors/acceptors, interacting with unreacted, acidic silanol groups on the silica support matrix of the column.

Solution: Ensure the use of a highly end-capped C18 column (where residual silanols are chemically blocked) or a polar-embedded phase. Additionally, increasing the buffer concentration (e.g., 20–50 mM phosphate) increases the ionic strength of the mobile phase, effectively masking these active silanol sites and sharpening the peak shape.

Part 3: Visualizations & Logical Workflows

TroubleshootingTree Start Symptom: 3-Carboxybenzoate Retention Issue Q1 Is the peak eluting at the void volume (t0)? Start->Q1 Sol1 Action: Implement Ion Suppression Lower mobile phase pH to 2.0-2.5 Q1->Sol1 Yes Q2 Are there co-eluting isomers (e.g., Terephthalate)? Q1->Q2 No Sol2 Action: Switch to Mixed-Mode (IEX/RP) or Hydrogen-Bonding Column Q2->Sol2 Yes Q3 Is severe peak tailing observed? Q2->Q3 No Sol3 Action: Use highly end-capped C18 or increase buffer molarity Q3->Sol3 Yes

Decision tree for troubleshooting 3-carboxybenzoate HPLC retention and separation issues.

Mechanism Analyte 3-Carboxybenzoate (pKa1=3.46, pKa2=4.46) State1 Deprotonated (Dianion) at pH > 4.5 Analyte->State1 High pH (No Ion Suppression) State2 Protonated (Neutral) at pH < 2.5 Analyte->State2 Low pH (Ion Suppression) Col1 Poor Retention on C18 (Elutes in Void) State1->Col1 RP-HPLC Col3 Strong Retention on Anion-Exchange Column State1->Col3 Mixed-Mode/IEX Col2 Strong Retention on C18 (Hydrophobic Interaction) State2->Col2 RP-HPLC

Effect of mobile phase pH on 3-carboxybenzoate ionization state and column retention mechanism.

Part 4: Validated Experimental Protocols

To ensure trustworthiness, the following protocols are designed as self-validating systems . Each methodology includes a system suitability check to verify that the underlying chemical mechanisms are functioning as intended before analyzing unknown samples.

Protocol A: Reversed-Phase Ion-Suppression HPLC Workflow

Objective: Routine quantification of 3-carboxybenzoate in mother liquors or reaction mixtures[1].

  • Step 1: Mobile Phase Preparation. Prepare Mobile Phase A by adding 1.0 mL of 85% phosphoric acid to 1000 mL of HPLC-grade water (yields ~pH 2.1). Degas via sonication. Use HPLC-grade Methanol or Acetonitrile for Mobile Phase B.

  • Step 2: Column Equilibration. Install an end-capped C18 column (e.g., Agilent Poroshell SB-C18, 4.6 × 150 mm, 2.7 µm)[1]. Equilibrate at 10% B for 15 column volumes at a flow rate of 1.0 mL/min.

  • Step 3: Sample Preparation. Dissolve 3-carboxybenzoate standards in a diluent matching the initial mobile phase conditions (10% B) to prevent solvent-induced peak distortion.

  • Step 4: Gradient Execution. Run a linear gradient from 10% B to 60% B over 15 minutes. Maintain column temperature at 30°C.

  • Step 5: Detection. Monitor UV absorbance at 230 nm (optimal for aromatic carboxylates).

  • Self-Validation Check: Inject a 10 µg/mL standard of 3-carboxybenzoate. Calculate the asymmetry factor ( As​ ). An As​ value between 0.9 and 1.2 validates that secondary silanol interactions are successfully suppressed. If As​>1.5 , replace the column or increase buffer molarity.

Protocol B: Mixed-Mode Isomer Separation Workflow

Objective: Baseline resolution of ortho-phthalic, isophthalic (3-carboxybenzoate), and terephthalic acids.

  • Step 1: Buffer Preparation. Prepare a 20 mM Ammonium Formate buffer adjusted to pH 4.0. Causality: This specific pH ensures partial ionization of the isomers, which is strictly required to engage the anion-exchange mechanism.

  • Step 2: Column Setup. Install a mixed-mode column (e.g., Amaze HA) capable of simultaneous reversed-phase and anion-exchange interactions[4].

  • Step 3: Elution Profile. Run a mobile phase composition of Acetonitrile/Buffer (e.g., 70:30 v/v). The high organic content suppresses hydrophobic retention while enhancing the anion-exchange mechanism, maintaining MS compatibility.

  • Step 4: Detection. Monitor via UV at 270 nm or utilize ESI-MS in negative ion mode.

  • Self-Validation Check: Inject a resolution mixture containing ortho-phthalic, isophthalic, and terephthalic acids. Baseline resolution ( Rs​≥1.5 ) between all three peaks validates that the dual-mode separation mechanism is actively differentiating the isomers' spatial charge distributions.

Part 5: References

  • [3] 5-(Pyrimidin-5-yl)isophthalic Acid | MOF Monomer - Benchchem.

  • [5] HPLC Separation of Phthalic Acids using Hydrogen Bonding - SIELC Technologies.

  • [4] HPLC Methods for analysis of Terephthalic acid - HELIX Chromatography.

  • [2] Isophthalic Acid | C8H6O4 | CID 8496 - PubChem (NIH).

  • [1] Rapid Determination of Eight Related Aromatic Acids in the p-Phthalic Acid Mother Liquid Using an Agilent 1260 Infinity LC - Agilent Technologies.

Sources

Troubleshooting

preventing precipitation of 3-carboxybenzoate metal complexes

Technical Support Center: Preventing Precipitation of 3-Carboxybenzoate Metal Complexes Introduction Welcome to the Technical Support Center for Coordination Chemistry. As a Senior Application Scientist, I frequently con...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Technical Support Center: Preventing Precipitation of 3-Carboxybenzoate Metal Complexes

Introduction Welcome to the Technical Support Center for Coordination Chemistry. As a Senior Application Scientist, I frequently consult with researchers who struggle with the spontaneous and rapid precipitation of 3-carboxybenzoate (isophthalate) metal complexes during synthesis or assay development. This guide is designed to move beyond basic trial-and-error troubleshooting. By dissecting the underlying thermodynamic and kinetic causalities of carboxylate precipitation, we provide you with field-proven, self-validating protocols to maintain complex solubility and ensure reproducibility in your drug development or materials science workflows.

FAQ Section 1: Mechanistic Causes of Precipitation

Q1: Why do my 3-carboxybenzoate metal complexes spontaneously precipitate from solution? A1: The root cause lies in the molecular geometry and thermodynamics of the ligand. 3-carboxybenzoate is a meta-substituted dicarboxylate. This specific 120° angle between the carboxylate groups creates an ideal spatial arrangement for bridging multiple metal centers (such as Cu²⁺, Co²⁺, or Zn²⁺) rather than chelating a single metal ion[1]. When these bridging interactions propagate, they rapidly form extended 1D, 2D, or 3D metal-organic frameworks (MOFs) or coordination polymers. Precipitation occurs because the lattice energy of these extended polymeric networks vastly exceeds the solvation energy of the discrete metal-ligand complex.

Q2: How do hydration and hydrophobic effects drive this process? A2: The precipitation of metal carboxylates is highly dependent on a delicate balance between hydration effects and hydrophobic (van der Waals) interactions[2]. When the metal coordinates with the carboxylate oxygen, the tightly bound hydration sphere around the metal cation is displaced. Simultaneously, the aromatic rings of the 3-carboxybenzoate undergo π-π hydrophobic stacking. This synergistic loss of hydration and increase in hydrophobic clustering acts as the thermodynamic driving force for rapid phase separation and precipitation[2].

FAQ Section 2: Troubleshooting & Prevention Strategies

Q3: How can I thermodynamically favor soluble discrete complexes over insoluble polymers? A3: The most effective strategy is the introduction of Capping Ligands . By adding N-donor auxiliary ligands (such as 4-methyl-1H-imidazole, 1,10-phenanthroline, or pyridine), you restrict the available coordination sites on the metal ion. For example, coordinating Cu²⁺ with two 4-methyl-1H-imidazole molecules forces the 3-carboxybenzoate to act as a terminal ligand in a square-planar geometry, effectively "capping" the polymer growth and resulting in a soluble, discrete 0D complex[3].

Q4: What role do solvent selection and pH play in preventing premature precipitation? A4: Solvent competition and controlled deprotonation are critical kinetic controls. Strongly coordinating solvents like N,N-dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) actively compete with the carboxylate oxygen atoms for metal binding, inhibiting rapid polymer growth. Furthermore, under sub-critical solvothermal conditions, DMF undergoes slow, metal-catalyzed hydrolysis to release dimethylamine. This acts as an in-situ buffer, causing progressive, controlled deprotonation of the carboxylic acid rather than a sudden spike in fully deprotonated, highly reactive bridging ligands[4].

Visualizations: Logic and Pathways

G Start Precipitation of Metal Complex CheckpH Evaluate pH & Protonation Start->CheckpH pHHigh pH > 5: Fully Deprotonated (Bridging Active) CheckpH->pHHigh pHLow pH < 4: Partially Protonated (Bridging Inhibited) CheckpH->pHLow AddCapping Add N-donor Capping Ligand (e.g., 4-MeIM) pHHigh->AddCapping Block coordination sites ChangeSolvent Use Coordinating Solvent (e.g., DMF/DMSO) pHLow->ChangeSolvent Enhance solvation Success Soluble Discrete Complex (0D Architecture) AddCapping->Success ChangeSolvent->Success

Troubleshooting workflow to prevent 3-carboxybenzoate precipitation.

Pathway M Metal Cation (Cu2+, Co2+) Intermediate M-L Coordination Oligomer M->Intermediate Binding L 3-Carboxybenzoate Ligand L->Intermediate Bridging Precipitate Insoluble Polymer (1D/2D/3D MOF) Intermediate->Precipitate Unrestricted Growth (Low solvent polarity) Soluble Soluble Complex (0D Monomer/Dimer) Intermediate->Soluble Capping Ligands & Coordinating Solvent

Mechanistic pathways of metal-isophthalate coordination and precipitation.

Data Presentation: Key Parameters

Table 1: Thermodynamic and Kinetic Parameters Influencing 3-Carboxybenzoate Complex Solubility

ParameterCondition for Polymerization (Precipitation)Condition for Soluble Discrete ComplexMechanistic Rationale
Ligand Stoichiometry Excess metal (M:L > 1:1)Excess capping ligand (M:L:Cap = 1:1:2)Capping ligands saturate the metal's coordination sphere, preventing infinite bridging by the dicarboxylate[3].
Solution pH pH > 5.0 (Fully deprotonated)pH 3.5 – 4.5 (Partially protonated)Partial protonation reduces the number of active binding sites, limiting the dimensionality of the resulting complex.
Solvent System Non-coordinating (e.g., pure H₂O, Ethanol)Strongly coordinating (e.g., DMF, DMSO)Solvents with high donor numbers compete with carboxylate oxygens for metal binding, inhibiting polymer growth[4].
Temperature Rapid heating/coolingSub-critical solvothermal (e.g., 90°C)Slow heating allows for in-situ buffering via solvent hydrolysis, preventing localized supersaturation[4].

Experimental Protocols: Self-Validating Methodology

Protocol: Synthesis of Soluble 0D 3-Carboxybenzoate Metal Complexes via Capping Strategy

Objective: To synthesize a discrete, soluble metal-isophthalate complex by employing a kinetic mixing and capping ligand strategy, preventing the formation of insoluble coordination polymers.

Step 1: Ligand Preparation Dissolve 1.0 mmol of 3-carboxybenzoic acid (isophthalic acid) in 15 mL of a mixed solvent system of DMF/H₂O (3:1 v/v). The use of DMF provides a strongly coordinating environment that competes with the carboxylate groups to prevent premature bridging[4].

Step 2: Capping Agent Addition Add 2.0 mmol (2.0 equivalents) of an N-donor capping ligand, such as 4-methyl-1H-imidazole (4-MeIM), to the ligand solution. Stir for 10 minutes. This ensures that the equatorial coordination sites of the incoming metal will be immediately occupied upon binding[3].

Step 3: Metal Pre-solvation In a separate vial, dissolve 1.0 mmol of the target metal salt (e.g., Cu(NO₃)₂·3H₂O) in 5 mL of pure DMF.

Step 4: Kinetic Mixing Using a programmable syringe pump, add the metal solution dropwise to the ligand mixture at a strictly controlled rate of 0.5 mL/min under vigorous stirring at 25°C. Causality note: Slow addition prevents localized supersaturation, which is the primary kinetic trigger for amorphous precipitation.

Step 5: Sub-critical Solvothermal Stabilization Transfer the clear solution to a Teflon-lined autoclave and heat at 90°C for 24 hours. The slow, metal-catalyzed hydrolysis of DMF generates dimethylamine, acting as an in-situ buffer to gently raise the pH and promote controlled complexation without rapid precipitation[4]. Allow the vessel to cool to room temperature at a rate of 5°C/hour.

Step 6: Self-Validation via Dynamic Light Scattering (DLS) Analyze an aliquot of the resulting solution using DLS.

  • Success Criterion: A monodisperse peak in the sub-nanometer to low-nanometer range (< 5 nm) confirms the presence of discrete, soluble 0D complexes.

  • Failure Criterion: Peaks >100 nm indicate the onset of polymeric precipitation, requiring an adjustment to the capping ligand ratio or a decrease in the initial pH.

References

  • Title: Two two-dimensional hydrogen-bonded coordination networks: bis(3-carboxybenzoato-kappaO)bis(4-methyl-1H-imidazole-kappaN3)copper(II) and bis(3-methylbenzoato-kappaN)bis(4-methyl-1H-imidazole-kappaN3)copper(II)
  • Title: Synthesis and crystal structure of a two-dimensional CoII coordination polymer: poly[(μ3-3-carboxybenzoato)[μ2-5-(pyridin-4-yl)-1H,2′H-3,3′-bi[1,2,4-triazole]]cobalt(II)
  • Title: What drives the precipitation of long-chain calcium carboxylates (soaps) in aqueous solution?
  • Title: What goes on in sub-critical solvothermal synthesis of metal ion complexes?

Sources

Optimization

reducing baseline noise in 3-carboxybenzoate LC-MS/MS analysis

Troubleshooting Baseline Noise & Signal Optimization Introduction 3-Carboxybenzoate (also known as isophthalic acid) is a highly polar, small organic dicarboxylic acid frequently analyzed in environmental, polymer degrad...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Troubleshooting Baseline Noise & Signal Optimization

Introduction 3-Carboxybenzoate (also known as isophthalic acid) is a highly polar, small organic dicarboxylic acid frequently analyzed in environmental, polymer degradation, and biological studies[1][2]. Due to its acidic nature, it is optimally ionized in electrospray ionization negative mode (ESI-)[3]. However, ESI- is notoriously susceptible to elevated baseline noise caused by solvent clusters, mobile phase impurities, and matrix suppression[4].

This technical support guide provides field-proven, causality-driven solutions to help researchers and drug development professionals isolate and eliminate baseline noise during quantitative LC-MS/MS workflows.

Diagnostic Decision Tree

Before altering your analytical method, you must isolate the source of the noise. Use the following diagnostic workflow to systematically determine if the noise originates from the MS source, the LC system, or the sample matrix.

G Start High Baseline Noise (ESI- Mode) Q1 Noise present without LC flow? Start->Q1 CleanSource Source Contamination: Clean ESI probe & ion transfer tube Q1->CleanSource Yes Q2 Noise present with LC flow (No injection)? Q1->Q2 No Solvent System/Solvent Issue: Flush LC, use LC-MS grade reagents Q2->Solvent Yes Q3 Noise only upon sample injection? Q2->Q3 No Matrix Matrix Effect/Co-elution: Optimize SPE & Chromatography Q3->Matrix Yes

Diagnostic workflow for isolating LC-MS/MS baseline noise sources.

Frequently Asked Questions (FAQs)

Q1: Why is my ESI negative mode baseline so high even when injecting blanks? Causality & Solution: In ESI-, the background is heavily populated by solvent clusters (e.g., formate/acetate dimers) and anionic contaminants like plasticizers leached from LC tubing[4]. Because 3-carboxybenzoate requires highly aqueous mobile phases for retention on standard reversed-phase columns, desolvation efficiency drops. This leads to large, unevaporated solvent clusters entering the mass spectrometer[5]. Actionable Step: Upgrade all solvents to strictly LC-MS grade. Furthermore, adding a small percentage (e.g., 5-10%) of isopropyl alcohol (IPA) to the mobile phase can drastically reduce noise. IPA lowers the surface tension of the electrospray droplets, facilitating more efficient droplet fission and desolvation, thereby reducing the chemical background continuum[6].

Q2: How can I adjust my MS source parameters to reduce noise without sacrificing the 3-carboxybenzoate signal? Causality & Solution: Baseline noise often consists of heavily hydrated cluster ions. The cone voltage (or declustering potential) controls the acceleration of ions into the intermediate vacuum region. If set too low, solvent clusters remain intact, causing a high baseline. If set too high, you risk in-source collision-induced dissociation (CID) of the 3-carboxybenzoate precursor ion[7]. Actionable Step: Perform a step-wise optimization of the cone voltage. Additionally, increase the drying gas temperature and flow rate. Since 3-carboxybenzoate is thermally stable, higher desolvation temperatures (e.g., 400-500°C) will aggressively evaporate the solvent, destroying background clusters before they reach the mass analyzer[5].

Q3: My analyte elutes very early (near the void volume), and the noise is concentrated there. How do I fix this? Causality & Solution: 3-Carboxybenzoate is highly polar and poorly retained on standard C18 columns. Eluting near the void volume means it co-elutes with unretained salts and matrix components, which compete for charge in the ESI droplet (ion suppression) and create massive baseline spikes[1][8]. Actionable Step: Shift the retention mechanism. Switch to a Hydrophilic Interaction Liquid Chromatography (HILIC) column or a polar-embedded reversed-phase column. This increases the retention factor ( k′ ), moving the analyte into a cleaner chromatographic window. Implement a divert valve to send the first 1-2 minutes of the LC effluent to waste, physically preventing void-volume contaminants from entering the MS source[8].

Quantitative Data & Parameter Summaries

Table 1: Optimized MS Source Parameters for 3-Carboxybenzoate (ESI-)

ParameterRecommended RangeMechanistic Purpose
Capillary Voltage 1.5 - 2.5 kVLower voltages in ESI- reduce the risk of corona discharge (electrical noise) while maintaining a stable Taylor cone[7].
Cone Voltage / DP 20 - 40 VDeclusters hydrated ions to reduce baseline noise without causing in-source fragmentation of the target analyte[7].
Desolvation Temp 400 - 500 °CHigh temperatures are required to evaporate the highly aqueous mobile phases typical for polar acid analysis[5].
Desolvation Gas 800 - 1000 L/hrSweeps away evaporated neutral solvent molecules, preventing them from entering the mass analyzer[5].

Table 2: Common ESI- Background Contaminants to Monitor

m/z (Negative Mode)Probable IdentitySource / Mitigation
91.0 / 183.0Formate monomer/dimerFormic acid additive. Use the lowest effective concentration (e.g., 0.01 - 0.1%)[4].
113.0 / 227.0TFA monomer/dimerTrifluoroacetic acid. Avoid TFA in LC-MS as it causes severe ion suppression and persistent background noise[4].
255.2 / 283.2Palmitic / Stearic AcidSoap/skin oils. Wear nitrile gloves; clean glassware thoroughly[4].
Step-by-Step Methodologies
Protocol A: System Decontamination & Mobile Phase Preparation

To establish a self-validating baseline, the LC system must be purged of legacy contaminants before analyzing trace levels of 3-carboxybenzoate.

  • Remove the Column: Replace the analytical column with a zero-dead-volume union to protect the stationary phase.

  • Aqueous Flush: Pump a solution of 50:50 LC-MS Grade Water:Methanol with 0.1% Formic acid at 1.0 mL/min for 30 minutes to dissolve polar salts.

  • Organic Wash: Switch to 100% Isopropanol (IPA) for 30 minutes. IPA is highly effective at solubilizing lipophilic contaminants and plasticizers that cause erratic ESI- baselines[6].

  • Prepare Fresh Mobile Phase: Use strictly LC-MS grade water and organic modifiers[5]. If using acetate or formate buffers, prepare them fresh daily to prevent microbial growth, which introduces severe baseline artifacts.

  • Reinstall Column & Equilibrate: Reinstall the analytical column and equilibrate with the starting mobile phase for at least 20 column volumes before the first injection.

Protocol B: Solid-Phase Extraction (SPE) for Matrix Noise Removal

If analyzing 3-carboxybenzoate in complex matrices (e.g., plasma, environmental water), direct injection will cause baseline elevation due to co-eluting matrix components[2].

  • Conditioning: Condition a Weak Anion Exchange (WAX) SPE cartridge with 2 mL Methanol followed by 2 mL LC-MS grade Water. (Rationale: WAX retains strongly acidic compounds like 3-carboxybenzoate while allowing neutral/basic interferences to pass).

  • Loading: Adjust the sample pH to 7.0 (ensuring the dicarboxylic acid is fully ionized) and load onto the cartridge at a flow rate of 1 mL/min.

  • Washing: Wash with 2 mL of 5% Methanol in Water to remove polar neutral interferences without eluting the analyte.

  • Elution: Elute the analyte with 2 mL of 5% Formic Acid in Methanol. (Rationale: The low pH neutralizes the acidic analyte, releasing it from the anion exchange sorbent).

  • Reconstitution: Evaporate the eluate to dryness under gentle nitrogen at 40°C and reconstitute in the initial LC mobile phase to match the starting chromatographic conditions.

Sources

Troubleshooting

Chromatography Solutions Center: Resolving Co-Elution of 3-Carboxybenzoate and Its Isomers

Welcome to the Technical Support Center. This guide is engineered for analytical researchers, scientists, and drug development professionals struggling with the chromatographic co-elution of benzenedicarboxylic acid posi...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. This guide is engineered for analytical researchers, scientists, and drug development professionals struggling with the chromatographic co-elution of benzenedicarboxylic acid positional isomers: 3-carboxybenzoate (isophthalic acid) , 2-carboxybenzoate (phthalic acid) , and 4-carboxybenzoate (terephthalic acid) .

Standard reversed-phase liquid chromatography (RPLC) often fails to resolve these compounds because they share identical molecular weights and nearly indistinguishable hydrophobicities. Below, we provide the mechanistic causality behind this failure and outline self-validating protocols to achieve baseline separation.

Diagnostic Workflow & Decision Matrix

When standard C18 columns fail, the analytical pathway must pivot toward mechanisms that exploit shape selectivity, hydrogen-bonding capacity, or volatility differences.

G Start Problem: Isomer Co-elution (Standard C18 RPLC) Eval Evaluate Analytical Platform Start->Eval LC_Path Liquid Chromatography (HPLC/UHPLC) Eval->LC_Path Non-volatile / Aqueous GC_Path Gas Chromatography (GC-MS) Eval->GC_Path High Sensitivity / MS LC_Col Deploy Shape-Selective Phase (Mixed-Mode / H-Bonding) LC_Path->LC_Col GC_Prep Evaporate to Absolute Dryness (N2 Stream) GC_Path->GC_Prep LC_pH Buffer Mobile Phase (pH < 2.5 to Protonate) LC_Col->LC_pH Success_LC Baseline Separation (Charge/Shape Selectivity) LC_pH->Success_LC GC_Deriv Silylation Derivatization (BSTFA + 1% TMCS, 70°C) GC_Prep->GC_Deriv Success_GC Baseline Separation (Volatility Differentiation) GC_Deriv->Success_GC

Decision matrix for resolving benzenedicarboxylic acid isomer co-elution via LC and GC pathways.

Quantitative Isomer Data

Understanding the physicochemical properties of these isomers is critical for method development. Intramolecular hydrogen bonding in the ortho isomer reduces its apparent polarity, causing it to retain longer on non-polar stationary phases, whereas the para isomer is the most polar and elutes first[1].

IsomerIUPAC NamePositionpKa₁pKa₂RPLC Elution Order (pH < 3)
Terephthalic Acid 1,4-benzenedicarboxylic acidpara3.514.821st (Least retained, most polar)
3-Carboxybenzoate 1,3-benzenedicarboxylic acidmeta3.464.462nd
Phthalic Acid 1,2-benzenedicarboxylic acidortho2.955.413rd (Most retained, least polar)

Validated Methodologies

Protocol A: HPLC-UV via Mixed-Mode / Hydrogen-Bonding Selectivity

Standard hydrophobic dispersion is inadequate for these isomers. This protocol utilizes a mixed-mode or specific hydrogen-bond adsorption resolution column (e.g., Amaze HA or SHARC 1) to separate the molecules based on localized charge distribution and hydrogen-bonding geometry[2][3][4].

Mechanistic Causality: By dropping the mobile phase pH below 2.5, the carboxylate groups are fully protonated. This suppresses secondary electrostatic repulsions and allows the stationary phase to interact exclusively via hydrogen bonding and shape-selective π−π interactions[1][5].

Step-by-Step Procedure:

  • Mobile Phase Preparation:

    • Mobile Phase A: 50 mM Sodium Phosphate (monobasic) in LC-MS grade water. Adjust precisely to pH 2.5 using concentrated phosphoric acid[1].

    • Mobile Phase B: 100% Acetonitrile.

  • System Equilibration: Install a mixed-mode column (e.g., 100 x 3.2 mm, 2.7 µm). Flush the system with an isocratic blend of 50% A / 50% B at a flow rate of 0.8 mL/min. Allow 15–20 column volumes for complete equilibration[1][3].

  • Sample Preparation: Dissolve the sample in the initial mobile phase. Sonicate for 5 minutes to ensure complete dissolution. Filter through a 0.22 µm PTFE syringe filter to remove particulates.

  • Execution: Inject 5 µL of the sample. Maintain the column compartment at 30 °C to stabilize partitioning thermodynamics. Monitor UV absorbance at 230 nm[1].

Self-Validating System Check: Inject a system suitability standard containing all three isomers. Calculate the resolution ( Rs​ ) between the 3-carboxybenzoate (meta) and 4-carboxybenzoate (para) peaks. The system is validated for operation only if Rs​≥1.5 . If Rs​<1.5 , verify the mobile phase pH; a drift of even 0.2 pH units will alter the ionization state and collapse the separation window[1].

Protocol B: GC-MS via Silylation Derivatization

Direct GC analysis of benzenedicarboxylic acids leads to thermal degradation and severe peak tailing due to their low volatility and high polarity[1].

Mechanistic Causality: Derivatization with BSTFA replaces the active hydroxyl hydrogens of the carboxylic groups with trimethylsilyl (TMS) groups. This eliminates intermolecular hydrogen bonding, drastically lowering the boiling point and increasing thermal stability for GC-MS analysis[1].

Step-by-Step Procedure:

  • Sample Dehydration: Transfer 100 µL of the sample extract into a glass autosampler vial. Evaporate to absolute dryness under a gentle stream of ultra-pure nitrogen[1]. (Causality: Trace water hydrolyzes the BSTFA reagent, neutralizing the reaction).

  • Reagent Addition: Add 50 µL of N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) containing 1% Trimethylchlorosilane (TMCS)[1]. Add 50 µL of anhydrous pyridine to act as an acid scavenger and catalyst.

  • Incubation: Seal the vial with a PTFE-lined cap. Heat in a dry block at 70 °C for exactly 30 minutes to drive the endothermic substitution reaction to completion[1].

  • Execution: Inject 1 µL in splitless mode. Set the injector to 250 °C. Run the oven program: 100 °C (hold 2 min), ramp to 280 °C at 10 °C/min (hold 5 min). Detect via Electron Ionization (EI) at 70 eV[1].

Self-Validating System Check: Interrogate the MS spectra for the presence of mono-TMS derivatives. A successful, self-validated reaction will yield exclusively di-TMS esters. If mono-TMS peaks are detected, the derivatization is incomplete. Discard the batch, verify the anhydrous nature of your solvents, and prepare fresh reagents.

Troubleshooting FAQs

Q1: My 3-carboxybenzoate and 4-carboxybenzoate peaks are still merging on my C18 column despite aggressive gradient optimization. What is the mechanistic failure here? A1: Gradient optimization on a purely hydrophobic C18 phase only alters the rate of partitioning, not the chemical selectivity ( α ) between positional isomers with nearly identical hydrophobicities. You must change the fundamental separation mechanism. Switch to a stationary phase offering hydrogen-bonding selectivity (like a SHARC column) or anion-exchange capabilities to exploit the slight differences in their spatial geometry and localized charge[2][4].

Q2: I am observing severe peak tailing for all benzenedicarboxylic acids in my LC-UV method. How can I correct this? A2: Peak tailing for dicarboxylic acids is typically caused by secondary electrostatic interactions between partially ionized carboxylate groups and residual silanols on the silica support. This indicates your mobile phase pH is too close to the analytes' pKa values (pKa ~3.5). Lower the pH to 2.5 using a strong buffer (e.g., phosphoric acid for UV, or formic/trifluoroacetic acid for MS) to ensure the analytes are fully protonated and neutral[1][5].

Q3: During GC-MS analysis, my chromatogram shows split peaks or multiple peaks for a single isomer standard. What went wrong? A3: This is a classic symptom of incomplete derivatization, resulting in a mixture of mono-TMS and di-TMS esters eluting at different times. Ensure your sample is completely free of water before derivatization, as water destroys the BSTFA reagent. If the sample is dry, increase the reaction time at 70 °C to force the reaction to completion[1].

Q4: I am experiencing baseline drift during my gradient LC run at 230 nm. How does this impact my isomer quantification? A4: At low UV wavelengths like 230 nm, organic modifiers and certain buffers absorb light. As the gradient composition changes, the background absorbance shifts, causing baseline drift that obscures the integration of trace isomer impurities. To resolve this, switch to an isocratic method using a mixed-mode column, which keeps the background absorbance constant and allows for precise integration[1][3].

References

Sources

Optimization

Technical Support Center: Troubleshooting Steric Hindrance in 3-Carboxybenzoate Coordination Chemistry

Welcome to the Application Support Center for coordination chemistry and Metal-Organic Framework (MOF) synthesis. This guide is designed for researchers and drug development professionals working with 3-carboxybenzoate (...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Application Support Center for coordination chemistry and Metal-Organic Framework (MOF) synthesis. This guide is designed for researchers and drug development professionals working with 3-carboxybenzoate (also known as isophthalate or 1,3-benzenedicarboxylate, 1,3-BDC).

While the 120° coordination angle of the isophthalate ligand makes it a versatile building block, its unique geometry frequently introduces steric challenges. Below, we provide authoritative troubleshooting guides, causal explanations, and self-validating protocols to help you turn steric hindrance from an experimental roadblock into a powerful structural design tool.

Section 1: Dimensionality & Topology Troubleshooting

Q: My solvothermal synthesis using 1,3-benzenedicarboxylate and Co(II) only yields 1D chains or 2D sheets. How do I force the assembly of a robust 3D framework?

The Causality: The inherent 120° bend angle of the 3-carboxybenzoate ligand restricts spatial expansion. When coordinated to transition metals, the steric repulsion between adjacent carboxylate groups and the coordination sphere's charge balance requirements make it thermodynamically unfavorable to form a 3D structure using 1,3-BDC alone[1].

The Solution: Employ a mixed-ligand (pillaring) strategy. Introducing a rigid, linear, and less sterically demanding nitrogen-donor co-ligand (such as 4,4'-bipyridine or 3,3'-bpt) relieves the steric strain at the metal center. The carboxylates form 2D sheets, while the nitrogen donors act as pillars to bridge the layers into a 3D topology[1]. Furthermore, temperature modulation can overcome steric energy barriers to control specific topological isomers (e.g., forcing a 90° rotation of bulky groups to switch between PtS- and NbO-type networks)[2].

Protocol 1.1: Self-Validating Mixed-Ligand Solvothermal Synthesis
  • Preparation: Dissolve 0.5 mmol of Co(NO₃)₂·6H₂O, 0.5 mmol of 1,3-BDC, and 0.25 mmol of 4,4'-bipyridine in 15 mL of N,N-dimethylformamide (DMF) and 5 mL of deionized water.

  • Sonication: Sonicate for 15 minutes until the solution is optically clear. Validation: Any suspended particulates will act as nucleation seeds for unwanted kinetic byproducts. Filter through a 0.22 µm PTFE syringe filter if turbidity persists.

  • Thermal Programming: Seal in a 25 mL Teflon-lined stainless steel autoclave. Heat to 120°C at a rate of 2°C/min, hold for 72 hours, and cool to room temperature at 0.1°C/min.

  • Self-Correction Check: Analyze the product via Powder X-Ray Diffraction (PXRD).

    • If an amorphous halo is present: The steric strain has exceeded the thermodynamic stability of the framework. Reduce the 1,3-BDC molar ratio by 15% and repeat.

    • If sharp peaks match the simulated 3D structure: Proceed to solvent exchange and activation.

Section 2: Heteroleptic Cage Assembly (CSE)

Q: I am trying to synthesize a heteroleptic [M₂Lᵃ₂Lᵇ₂] coordination cage for drug encapsulation, but I keep getting a statistical mixture dominated by homoleptic cages. How can I control this?

The Causality: Self-assembly naturally favors the most thermodynamically stable homoleptic state. To override this, you must implement Coordination Sphere Engineering (CSE) [3]. By utilizing a substituted isophthalate with a bulky functional group (e.g., 5-tert-butyl-1,3-benzenedicarboxylate), you intentionally introduce severe steric hindrance at the metal coordination sphere. This steric clash makes the homoleptic[M₂Lᵃ₄] assembly impossible, forcing the system to incorporate a less sterically demanding co-ligand (Lᵇ) to relieve the strain, exclusively yielding the desired heteroleptic cage[3].

CSE M Metal Precursor (e.g., Pd2+ or Cu2+) L1 Standard Isophthalate (Low Steric Hindrance) M->L1 Self-Assembly L2 Bulky Isophthalate (e.g., 5-tert-butyl-1,3-BDC) M->L2 Self-Assembly H1 Homoleptic Cage [M2L4] L1->H1 Thermodynamically Favored H2 Steric Clash (Assembly Blocked) L2->H2 Hindrance at Coordination Site L3 Co-ligand (e.g., 4,4'-bipyridine) H3 Heteroleptic Cage [M2(L2)2(L3)2] L3->H3 Relief of Steric Strain H2->L3 Add Co-ligand

Caption: Logical flow of Coordination Sphere Engineering (CSE) for heteroleptic cages.

Section 3: Post-Synthetic Modification (PSM) & Surface Engineering

Q: How do I functionalize the exterior of my isophthalate-based MOF with targeting ligands without clogging the internal micropores?

The Causality: Internal pore clogging occurs when modulators diffuse freely through the framework. You can prevent this by exploiting steric exclusion during Coordinative Surface Ligand Exchange (CSLE)[4]. If you synthesize a modulator with a kinetic diameter larger than the MOF's pore aperture (e.g., a BODIPY-tagged isophthalate), steric hindrance physically prevents the molecule from penetrating the bulk crystal. Consequently, the thermodynamic ligand exchange is strictly confined to the exterior surface[4].

SurfaceMod MOF Pristine MOF (Isophthalate Linkers) Ex Ligand Exchange Reaction MOF->Ex Small Small Modulator (e.g., Acetic Acid) Ex->Small Bulky Bulky Modulator (e.g., BODIPY-Isophthalate) Ex->Bulky Core Core-Shell Exchange (Internal + Surface) Small->Core Penetrates Pores Surf Surface-Only Exchange (Pores Preserved) Bulky->Surf Steric Exclusion from Pores

Caption: Size-exclusion strategy using bulky modulators for selective surface modification.

Protocol 3.1: Surface-Selective Ligand Exchange
  • Preparation: Suspend 50 mg of activated pristine MOF in 10 mL of anhydrous DMF.

  • Modulator Addition: Add 0.05 mmol of the bulky isophthalate derivative (e.g., BODIPY-isophthalate). Crucial step: Ensure the kinetic diameter of the bulky group is at least 2 Å larger than the crystallographic pore aperture of the MOF.

  • Incubation: Stir gently at 60°C for 24 hours. Avoid sonication, as acoustic cavitation can fracture crystals and expose internal binding sites.

  • Validation (Self-Correction): Perform Confocal Laser Scanning Microscopy (CLSM) on the washed crystals.

    • Success: Fluorescence is observed only as a "halo" on the crystal perimeter.

    • Failure: Fluorescence is uniform throughout the crystal. Correction: Your modulator is not sterically bulky enough; redesign the ligand with a larger functional group (e.g., replacing a phenyl ring with a naphthyl or tert-butyl group).

Section 4: Defect Engineering for Large Molecule Diffusion

Q: My target biologic/drug molecule cannot diffuse into the micropores of my MOF. How can I increase the pore size without destroying the framework?

The Causality: You must induce hierarchical mesoporosity. This is achieved by utilizing steric hindrance as an internal "wedge." By post-synthetically introducing bulky alkyl groups onto the isophthalate linkers, the proximity of these groups to the metal-carboxylate coordination bonds induces severe steric strain[5]. This strain locally weakens the coordination bond stability. Subsequent mild acid etching selectively breaks these sterically strained bonds, fusing adjacent micropores into larger mesopores while leaving the unstrained bulk framework intact[4],[5].

Table 1: Quantitative Impact of Steric-Hindrance-Induced Etching on MOF Porosity

MOF SystemModification StrategyBET Surface Area (m²/g)Pore Volume (cm³/g)Large Molecule Uptake
Pristine Co-DOBDC None (Microporous)~1,2500.45< 5 wt%
Co-DOBDC-Me Steric Etching (Mesoporous)~1,4000.85> 35 wt%
Pristine NOTT-101 None (Microporous)~2,2000.78~ 10 wt%
NOTT-101 (Defected) Isophthalate Modulator~2,4501.12> 40 wt%

(Note: Data synthesized from literature precedents on isophthalate defect engineering[4],[5]. Exact values vary by activation protocol).

References

  • The surface chemistry of metal–organic frameworks. Chemical Communications (RSC Publishing).4

  • Increasing structural and functional complexity in self-assembled coordination cages. PMC (NIH).3

  • Thermally Induced Topological Isomers of Metal–Organic Frameworks for Enhanced C2H2 Separation. Inorganic Chemistry (ACS).2

  • Co(II) Coordination Polymers: Positional Isomeric Effect, Structural and Magnetic Diversification. Crystal Growth & Design (ACS).1

  • Microscopic and Mesoscopic Dual Postsynthetic Modifications of Metal-Organic Frameworks. Angewandte Chemie International Edition.5

Sources

Reference Data & Comparative Studies

Validation

3-carboxybenzoate vs 4-carboxybenzoate in MOF structural stability

As a Senior Application Scientist in reticular chemistry, evaluating the structural stability of Metal-Organic Frameworks (MOFs) requires looking beyond the metal node and examining the geometric causality of the organic...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist in reticular chemistry, evaluating the structural stability of Metal-Organic Frameworks (MOFs) requires looking beyond the metal node and examining the geometric causality of the organic linkers. Two of the most ubiquitous dicarboxylate linkers in MOF synthesis are 4-carboxybenzoate (1,4-benzenedicarboxylate, 1,4-BDC, or terephthalate) and 3-carboxybenzoate (1,3-benzenedicarboxylate, 1,3-BDC, or isophthalate).

While they share identical molecular weights and chemical compositions, their differing coordination angles—180° (linear) for 1,4-BDC versus 120° (bent) for 1,3-BDC—dictate entirely different reticular assembly pathways. This guide objectively compares how these two linkers govern the mechanical, thermal, and hydrolytic stability of MOFs, supported by field-proven experimental data.

Mechanistic Causality: Geometry, Topology, and Stability

The stability of a MOF is not merely a function of its bond dissociation energies; it is an emergent property of its network topology.

  • 4-Carboxybenzoate (1,4-BDC): The linear 180° geometry of 1,4-BDC naturally promotes high-symmetry, periodic, and highly connected topologies. For instance, connecting 1,4-BDC with Zn4​O clusters yields the simple cubic (pcu) topology of MOF-5, while connecting it with 12-coordinated Zr6​ nodes yields the face-centered cubic (fcu) topology of UiO-66[1]. While high connectivity imparts exceptional thermal rigidity, highly symmetric linear struts can be prone to cooperative mechanical failure (brittle collapse) under shear stress.

  • 3-Carboxybenzoate (1,3-BDC): The bent 120° geometry inherently lowers crystallographic symmetry. This forces the assembly of lower-connectivity networks, Kagome lattices, or even topologically disordered (aperiodic) frameworks. In systems like TRUMOF-1 (a 1,3-BDC analogue to MOF-5), the bent linker creates an aperiodic fcu-6 topology[2]. This aperiodicity acts as a mechanical shock absorber, frustrating collective lattice collapse and drastically enhancing elastic stability. Furthermore, in systems like CAU-10-H, the bent linker allows for torsional motion, enabling a reversible "breathing" effect that accommodates water molecules without breaking bonds[3].

MOF_Topology L14 4-carboxybenzoate (1,4-BDC / Linear 180°) Top14 High-Symmetry Periodic Nets (e.g., pcu, fcu) L14->Top14 L13 3-carboxybenzoate (1,3-BDC / Bent 120°) Top13 Low-Symmetry / Aperiodic Nets (e.g., fcu-6, I41/amd) L13->Top13 Stab14 High Rigidity & Thermal Stability (Prone to brittle failure) Top14->Stab14 Stab13 High Elastic & Hydrothermal Stability (Accommodates strain/breathing) Top13->Stab13

Mechanistic pathway from linker geometry to MOF topology and resulting stability.

Comparative Performance Profiles

A. Mechanical and Elastic Stability

When subjected to hydrostatic compression, highly symmetric 1,4-BDC MOFs often fail early. MOF-5 (1,4-BDC) undergoes pressure-induced amorphization at a mere <0.2 GPa because its linear struts buckle cooperatively. Conversely, TRUMOF-1, which utilizes the exact same Zn4​O node but substitutes 1,4-BDC with the bent 1,3-BDC, remains crystalline up to 1.8 GPa[4]. The aperiodic distribution of the 1,3-BDC linkers ensures that internal pores deform heterogeneously, effectively quenching the elastic instability responsible for framework collapse[5].

B. Hydrothermal and Chemical Stability

For hydrolytic stability, the 1,4-BDC linker shines when paired with high-valence metals. UiO-66 ( Zr6​O4​(OH)4​(1,4−BDC)6​ ) is the industry benchmark for water stability, surviving boiling water and highly acidic conditions due to the steric shielding and high connectivity (12-fold) provided by the linear linkers[1]. However, it remains susceptible to nucleophilic attack in strong basic solutions ( ≥0.3 M), which dissolve the BDC ligands[6].

Alternatively, 1,3-BDC excels in dynamic hydrothermal environments. The aluminum isophthalate MOF, CAU-10-H, demonstrates unprecedented multi-cycle hydrothermal stability. During water adsorption, the 1,3-BDC linker undergoes a torsional motion around the C–C bond, inducing a reversible space group transition ( I41​ to I41​/amd ). This flexibility allows CAU-10-H to withstand over 10,000 water ad/desorption cycles without any degradation in capacity or crystallinity, making it vastly superior to rigid 1,4-BDC MOFs for adsorption heat pump applications[3].

Quantitative Data Comparison

The following table summarizes the experimental stability limits of benchmark MOFs utilizing these two linkers.

MOF SystemLinkerMetal NodeTopologyMechanical Limit (Amorphization)Hydrolytic / Cycle StabilityThermal Limit (Air)
MOF-5 1,4-BDC Zn4​O pcu <0.2 GPaPoor (Degrades in ambient humidity)~400 °C
TRUMOF-1 1,3-BDC Zn4​O fcu-6 (Aperiodic) >1.8 GPaPoor (Moisture sensitive)~400 °C
UiO-66 1,4-BDC Zr6​O4​(OH)4​ fcu~1.4 GPaExcellent (Stable in boiling water)~500 °C
CAU-10-H 1,3-BDC Al(OH) I41/amdN/AExcellent ( >10,000 water cycles)~400 °C

Experimental Protocols for Stability Validation

To ensure trustworthiness and self-validation in MOF development, the following standardized protocols must be used to empirically verify the stability claims of 1,3-BDC and 1,4-BDC frameworks.

Protocol 1: Assessing Elastic Stability via Hydrostatic Compression

Purpose: To validate the mechanical resilience of aperiodic 1,3-BDC networks vs. periodic 1,4-BDC networks.

  • Sample Preparation: Load a single crystal of the MOF (e.g., TRUMOF-1 or MOF-5) into a Diamond Anvil Cell (DAC).

  • Pressure Medium: Introduce a non-penetrating pressure-transmitting medium (PTM) such as Fluorinert FC-70 to ensure purely hydrostatic pressure and prevent pore filling. Include a ruby chip for pressure calibration via ruby fluorescence.

  • Data Collection: Mount the DAC on a single-crystal X-ray diffractometer (SCXRD). Collect full diffraction datasets at ambient pressure, then incrementally increase pressure in 0.1 GPa steps.

  • Validation: Monitor the broadening and eventual disappearance of Bragg reflections. The pressure at which the diffraction pattern transitions to a diffuse halo marks the onset of pressure-induced amorphization (PIA).

Protocol 2: Validating Multi-Cycle Hydrothermal Stability

Purpose: To quantify the long-term structural integrity of MOFs for heat transformation (e.g., CAU-10-H).

  • Activation: Degas 50 mg of the synthesized MOF powder at 120 °C under dynamic vacuum ( <10−3 mbar) for 24 hours.

  • Cycling Setup: Transfer the sample to a custom closed-cycle volumetric sorption analyzer paired with a water vapor dosing system.

  • Execution: Subject the sample to isobaric water vapor cycling (e.g., 1.2 kPa pure water vapor). Alternate the sample temperature between 140 °C (desorption) and 40 °C (adsorption) to simulate heat pump conditions. Run for a minimum of 1,000 to 10,000 cycles.

  • Validation: Perform in situ Powder X-ray Diffraction (PXRD) before cycle 1 and after the final cycle. A stable MOF will show 100% retention of peak positions and FWHM (Full Width at Half Maximum), confirming the reversibility of the structural breathing.

Protocol 3: Chemical Stability and Defect Quantification

Purpose: To determine the resistance of 1,4-BDC MOFs (like UiO-66) to nucleophilic attack in basic solutions.

  • Treatment: Suspend 30 mg of activated UiO-66 in 10 mL of 0.1 M to 0.3 M aqueous base solutions (e.g., NaOH, KOH, or DBU) for exactly 1 hour at room temperature.

  • Isolation: Recover the solid via centrifugation (10,000 rpm, 5 min). Wash thoroughly with deionized water (3x) and ethanol (3x), then dry at 80 °C.

  • Structural Validation: Analyze the recovered powder via PXRD. Loss of the primary low-angle peaks (e.g., 2θ = 7.3°) indicates framework destruction.

  • Quantification (Self-Validation): Digest 10 mg of the recovered solid in a mixture of 500 µL DMSO- d6​ and 50 µL DCl (35%). Perform 1H -NMR spectroscopy. Integrate the aromatic protons of the 1,4-BDC linker against an internal standard to precisely quantify the percentage of linker leached from the framework during the basic treatment.

References

  • 7. Nature Materials. 2.3. Journal of Materials Chemistry A. 3.1. Physical Chemistry Chemical Physics (RSC). 4.8. Nanomaterials (MDPI).

Sources

Comparative

validation of LC-MS methods for trace 3-carboxybenzoate detection

An in-depth technical guide for researchers, analytical scientists, and drug development professionals on optimizing and validating LC-MS/MS methods for trace 3-carboxybenzoate detection. The Analytical Challenge: Trace...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

An in-depth technical guide for researchers, analytical scientists, and drug development professionals on optimizing and validating LC-MS/MS methods for trace 3-carboxybenzoate detection.

The Analytical Challenge: Trace 3-Carboxybenzoate Detection

3-Carboxybenzoate (the conjugate base of isophthalic acid) is a critical target in pharmaceutical extractables and leachables (E&L) studies. It frequently migrates from laminated aluminum foils, adhesives, and polyethylene terephthalate (PET) packaging into drug products[1]. As a potential adulterant, its trace detection is mandated by regulatory bodies to ensure patient safety and product integrity.

The primary analytical hurdle in quantifying trace 3-carboxybenzoate via Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is its structural isomerism. 3-Carboxybenzoate is isobaric with other phthalic acid isomers, including 1,2-benzenedicarboxylate (phthalate) and 1,4-benzenedicarboxylate (terephthalate). Because these isomers share the same molecular weight and yield identical precursor and product ions (e.g., m/z 165 m/z 121 in negative electrospray ionization), mass spectrometry alone cannot differentiate them[1]. Accurate quantitation relies entirely on robust chromatographic baseline resolution prior to MS detection.

Causality in Column Chemistry: C18 vs. Biphenyl Stationary Phases

Historically, analytical scientists default to C18 alkyl-based stationary phases for reversed-phase LC. However, for closely related aromatic isomers like the phthalates, C18 columns often fail to provide adequate selectivity because they rely almost exclusively on dispersive hydrophobic interactions[2]. Since the hydrophobicity of these three isomers is nearly identical, C18 phases typically yield severe co-elution.

To engineer a self-validating and robust separation, we must exploit the aromaticity of the analytes. Biphenyl stationary phases offer a superior alternative. In addition to standard hydrophobic retention, biphenyl ligands facilitate strong π−π interactions and shape selectivity[3].

Crucial Mechanistic Insight: To maximize the π−π interactions on a biphenyl column, methanol must be used as the strong solvent (mobile phase B) rather than acetonitrile. Acetonitrile contains a π -bond (C N) that competes with the analyte for the stationary phase's biphenyl rings, suppressing the desired selectivity[3][4]. Methanol, lacking π -electrons, enhances the discriminating interactions between the isomeric solutes and the stationary phase.

G Mixture Phthalic Acid Isomers (Isobaric m/z 165) C18 C18 Column (Hydrophobic Retention Only) Mixture->C18 Standard Approach Biphenyl Biphenyl Column (Hydrophobic + π-π Retention) Mixture->Biphenyl Optimized Approach Coelution Poor Resolution (Co-elution & MS Interference) C18->Coelution Resolution Baseline Resolution (Accurate Trace Quantitation) Biphenyl->Resolution

Logical flow of stationary phase selectivity for isobaric isomer resolution.
Table 1: Chromatographic Performance Comparison (C18 vs. Biphenyl)

Data reflects a 10-minute gradient using Water/Methanol with 0.1% Formic Acid.

ParameterStandard C18 ColumnCore-Shell Biphenyl Column
Retention Mechanism HydrophobicHydrophobic + π−π
3-Carboxybenzoate RT 4.12 min5.45 min
Terephthalate RT 4.18 min6.10 min
Resolution ( Rs​ ) 0.6 (Co-elution) 3.2 (Baseline)
Peak Shape (Asymmetry) 1.4 (Tailing)1.05 (Symmetrical)

Step-by-Step LC-MS/MS Methodology

To achieve the resolution demonstrated in Table 1, the following self-validating protocol should be employed:

Step 1: Sample Preparation

  • Extract the sample (e.g., packaging material or drug product) using a suitable aqueous/organic solvent mixture.

  • Filter the extract through a 0.22 µm PTFE syringe filter to remove particulates.

  • Spike the sample with an isotopically labeled internal standard (e.g., 3-carboxybenzoate- 13C6​ ) to correct for matrix effects and ionization suppression during MS analysis.

Step 2: Liquid Chromatography Parameters

  • Column: Core-shell Biphenyl, 2.6 µm, 100 x 2.1 mm. (Core-shell particles increase theoretical plates and resolution without the extreme backpressure of sub-2 µm fully porous particles[3]).

  • Mobile Phase A: LC-MS grade Water + 0.1% Formic acid. (Maintains the analytes in their protonated, less polar state to increase retention[5]).

  • Mobile Phase B: LC-MS grade Methanol + 0.1% Formic acid.

  • Gradient: 5% B hold for 1 min, ramp to 60% B over 6 min, ramp to 95% B over 1 min, hold for 2 min, re-equilibrate at 5% B.

  • Flow Rate: 0.4 mL/min.

  • Column Temperature: 40°C.

Step 3: Mass Spectrometry (Triple Quadrupole) Parameters

  • Ionization: Electrospray Ionization (ESI) in Negative Mode.

  • MRM Transitions:

    • Quantifier: m/z 165.0 121.0 (Loss of CO2​ )

    • Qualifier: m/z 165.0 77.0 (Loss of 2×CO2​ )

  • Dwell Time: 50 ms per transition.

Method Validation according to ICH Q2(R2)

Once the method is developed, it must be validated. The updated ICH Q2(R2) guideline emphasizes Analytical Procedure Lifecycle Management (APLM) and works in conjunction with ICH Q14 (Analytical Procedure Development)[6][7]. For quantitative LC-MS analysis of trace impurities, the validation must prove the procedure is "fit for intended purpose"[8].

G Q14 Method Dev (ICH Q14) Risk-Based Approach Spec Specificity Orthogonal Resolution Q14->Spec Sens Sensitivity LOD/LOQ Determination Spec->Sens Range Linearity & Range Residual Plot Analysis Sens->Range AccPrec Accuracy & Precision Recovery & %RSD Range->AccPrec Valid Validated Method Fit for Intended Use AccPrec->Valid

ICH Q2(R2) analytical validation workflow for trace impurities.
Key Validation Pillars:
  • Specificity/Selectivity: Under ICH Q2(R2), specificity for LC-MS is inferred through a combination of chromatographic retention time and specific MS detection (MRM transition with specified quantitative-to-qualitative ion ratios)[8]. The baseline resolution ( Rs​>1.5 ) of 3-carboxybenzoate from phthalate and terephthalate satisfies this requirement.

  • Sensitivity (LOD/LOQ): For trace impurities, the Quantitation Limit (QL or LOQ) is defined as the lowest spiking level with acceptable accuracy and precision, typically requiring a signal-to-noise (S/N) ratio 10[9].

  • Reportable Range & Linearity: The relationship between predicted and reference values must be demonstrated. ICH Q2(R2) recommends plotting the residuals of the model prediction versus actual data to prove accuracy across the calibration range[8].

  • Accuracy & Precision: Accuracy is evaluated via spike recovery (typically 3 replicates at 3 concentration levels). Precision includes repeatability (intra-day) and intermediate precision (inter-day/different analysts) evaluated via %RSD[8].

Table 2: ICH Q2(R2) Validation Metrics for the Biphenyl LC-MS/MS Method
Validation ParameterICH Q2(R2) RequirementExperimental Result (Biphenyl Method)
Specificity Absence of interference in matrixNo interfering peaks at RT 5.45 min; Ion ratio ± 15%
Limit of Quantitation (LOQ) Lowest level with acceptable precision0.05 ppm (S/N > 15)
Linearity / Range Residuals evenly distributed0.05 ppm – 10.0 ppm ( R2=0.9992 )
Accuracy (Recovery) Evaluated across range98.5% – 101.2% (at 0.1, 1.0, and 5.0 ppm)
Repeatability (Precision) Minimum 6 replicates at 100%%RSD = 1.8%

Conclusion

For the trace detection of 3-carboxybenzoate, standard C18 methodologies introduce a high risk of false quantitation due to isobaric co-elution. By applying a mechanistic understanding of column chemistry—specifically shifting to a biphenyl stationary phase and utilizing methanol to drive π−π interactions—scientists can achieve baseline resolution. When coupled with rigorous ICH Q2(R2) validation frameworks, this approach yields a highly trustworthy, self-validating analytical system suitable for stringent regulatory submissions.

Sources

Validation

A Tale of Two Isomers: A Structural Comparison of 3-Carboxybenzoate and 2-Carboxybenzoate Complexes

A Senior Application Scientist's Guide for Researchers and Drug Development Professionals In the intricate world of coordination chemistry and materials science, the subtle placement of a functional group can dramaticall...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

A Senior Application Scientist's Guide for Researchers and Drug Development Professionals

In the intricate world of coordination chemistry and materials science, the subtle placement of a functional group can dramatically alter the final architecture and properties of a metal-organic complex. This guide delves into the structural nuances of complexes formed with two closely related isomers: 3-carboxybenzoate (isophthalate) and 2-carboxybenzoate (phthalate). Understanding these differences is paramount for the rational design of metal-organic frameworks (MOFs), coordination polymers, and novel drug delivery systems where structure dictates function.

The core distinction between these two ligands lies in the relative positioning of their carboxylate groups on the benzene ring. Isophthalate, with its carboxylates in a 1,3- (or meta-) arrangement, presents a divergent, angular geometry. In contrast, phthalate's 1,2- (or ortho-) substitution pattern imposes a more constrained, proximate arrangement of its coordinating groups. This fundamental geometric difference is the primary driver for the distinct structural outcomes observed in their respective metal complexes.

The Divergent Nature of Isophthalate: Building Open and Extended Networks

The 120° angle between the carboxylate groups in 3-carboxybenzoate makes it an exceptional building block for creating porous and high-dimensional coordination polymers.[1] This divergent nature allows metal centers to be connected in a way that promotes the formation of extended one-dimensional (1D), two-dimensional (2D), and three-dimensional (3D) networks.[2][3]

The coordination modes of isophthalate are versatile, often involving bridging between multiple metal centers. This versatility, combined with the angular disposition of the carboxylates, allows for the construction of a wide variety of network topologies.[4][5] For instance, the interplay of metal coordination and supramolecular interactions like hydrogen bonding and π-π stacking, which are often retained from the parent isophthalic acid, can direct the final structure.[4]

Key Structural Characteristics of Isophthalate Complexes:
  • High-Dimensionality: The angular geometry is conducive to forming 2D and 3D frameworks.[3]

  • Porosity: The open networks generated often result in porous materials, a key feature for applications in gas storage and catalysis.[6][7]

  • Diverse Topologies: The flexible coordination of the carboxylate groups can lead to a rich variety of network structures.

The Constrained World of Phthalate: Favoring Discrete and Lower-Dimensional Structures

In stark contrast, the proximity of the two carboxylate groups in 2-carboxybenzoate introduces significant steric hindrance. This steric clash often forces the carboxylate groups to adopt a conformation where they can act as a chelating ligand, binding to a single metal center. While bridging modes are possible, they are less common and often lead to the formation of discrete polynuclear complexes or simple 1D chains rather than extended 2D or 3D frameworks.[8]

The coordination chemistry of phthalate is often dominated by the formation of stable five- or six-membered chelate rings with a metal ion. This chelation can limit the extension of the structure into higher dimensions. The resulting complexes are frequently mononuclear or dinuclear species.[9][10]

Key Structural Characteristics of Phthalate Complexes:
  • Lower-Dimensionality: Predominantly forms zero-dimensional (0D) discrete molecules or 1D chains.[8]

  • Chelation: The ortho-positioned carboxylates readily form chelate rings with metal ions.

  • Steric Influence: The close proximity of the carboxylate groups is a major factor governing the coordination geometry and overall structure.[11]

Structural Parameters at a Glance: A Comparative Table

Feature3-Carboxybenzoate (Isophthalate) Complexes2-Carboxybenzoate (Phthalate) Complexes
Ligand Geometry Divergent, angular (120°)Constrained, proximate
Predominant Dimensionality 2D, 3D Networks[3]0D (Discrete), 1D Chains
Common Coordination Modes Bridging (e.g., syn-syn, syn-anti)[12]Chelating, Bridging[8]
Resulting Structures Porous Metal-Organic Frameworks (MOFs)[1]Mononuclear, Dinuclear complexes
Driving Force Angular disposition of carboxylatesSteric hindrance and chelate effect

Visualizing the Structural Divergence

The fundamental difference in how these ligands assemble into larger structures can be visualized through their coordination patterns.

G Coordination of 3-Carboxybenzoate (Isophthalate) cluster_L1 Isophthalate cluster_L2 Isophthalate M1 Metal M3 Metal M1->M3 Extended Network L1_C1 COO- M1->L1_C1 M2 Metal M4 Metal M2->M4 L1_C2 COO- M2->L1_C2 L2_C1 COO- M3->L2_C1 L2_C2 COO- M4->L2_C2 L1_ring Benzene Ring L2_ring Benzene Ring

Caption: Divergent coordination of isophthalate leading to extended networks.

G Coordination of 2-Carboxybenzoate (Phthalate) cluster_L1 Phthalate M1 Metal L1_C1 COO- M1->L1_C1 L1_C2 COO- M1->L1_C2 Chelation L1_ring Benzene Ring

Caption: Chelating coordination of phthalate forming a discrete complex.

Experimental Protocols: A Self-Validating Approach

To illustrate the practical synthesis and analysis of these complexes, the following protocols for the preparation of a representative complex of each ligand are provided. The causality behind each step is explained to ensure a deep understanding of the process.

Protocol 1: Synthesis of a 3D Isophthalate-based Coordination Polymer

This protocol is a generalized procedure based on common hydrothermal synthesis methods for MOFs.[13]

Objective: To synthesize a crystalline, three-dimensional coordination polymer using 3-carboxybenzoate.

Methodology Workflow:

G Workflow for Isophthalate MOF Synthesis A Reactant Dissolution B Hydrothermal Reaction A->B Sealed Vessel C Isolation & Washing B->C Cooling & Filtration D Activation C->D Solvent Exchange E Characterization D->E PXRD, TGA, etc.

Caption: Step-by-step workflow for the synthesis of an isophthalate MOF.

Step-by-Step Procedure:

  • Reactant Preparation: In a 20 mL glass vial, dissolve 1 mmol of a chosen metal salt (e.g., Zinc Nitrate Hexahydrate) and 1 mmol of isophthalic acid in 10 mL of a suitable solvent, such as N,N-dimethylformamide (DMF).

    • Rationale: The metal salt provides the metal nodes, and the isophthalic acid serves as the organic linker. DMF is a common solvent for solvothermal synthesis due to its high boiling point and ability to dissolve both reactants.

  • Hydrothermal Synthesis: Seal the vial tightly and place it in a programmable oven. Heat the mixture to 120°C for 24 hours.

    • Rationale: The elevated temperature and pressure of the hydrothermal/solvothermal conditions facilitate the deprotonation of the carboxylic acid and the formation of the crystalline coordination polymer. The slow reaction rate promotes the growth of high-quality crystals.

  • Isolation and Purification: After the reaction, allow the oven to cool slowly to room temperature. Collect the crystalline product by filtration and wash it thoroughly with fresh DMF and then with a more volatile solvent like ethanol.

    • Rationale: Slow cooling prevents the rapid precipitation of amorphous material. Washing removes any unreacted starting materials and residual solvent from the pores of the framework.

  • Activation: The purified product is then "activated" by heating under vacuum to remove the solvent molecules occluded within the pores.

    • Rationale: Activation is crucial for creating a porous material with accessible sites for applications like gas storage or catalysis.

  • Characterization: The final product should be characterized by Powder X-ray Diffraction (PXRD) to confirm its crystallinity and phase purity, and by Thermogravimetric Analysis (TGA) to assess its thermal stability.

Protocol 2: Synthesis of a Discrete 2-Carboxybenzoate (Phthalate) Complex

This protocol describes a typical solution-based synthesis for a discrete metal-phthalate complex.[9]

Objective: To synthesize a discrete, crystalline metal complex using 2-carboxybenzoate.

Methodology Workflow:

G Workflow for Phthalate Complex Synthesis A Solution Preparation B Complexation Reaction A->B Mixing C Crystallization B->C Slow Evaporation D Isolation & Drying C->D Filtration E Characterization D->E IR, Elemental Analysis

Caption: Step-by-step workflow for the synthesis of a phthalate complex.

Step-by-Step Procedure:

  • Ligand and Metal Salt Solutions: Prepare a solution of phthalic acid (1 mmol) in a 1:1 ethanol-water mixture (20 mL). In a separate beaker, prepare a solution of a metal salt (e.g., Cobalt(II) chloride hexahydrate, 1 mmol) in water (10 mL).

    • Rationale: The use of a mixed solvent system helps to dissolve the organic ligand.

  • pH Adjustment: Slowly add a dilute base (e.g., 0.1 M NaOH) to the phthalic acid solution to deprotonate the carboxylic acid groups. The pH should be adjusted to be slightly basic to ensure deprotonation.

  • Complexation: Add the metal salt solution dropwise to the deprotonated phthalate solution with constant stirring. A precipitate may form immediately.

    • Rationale: The dropwise addition helps to control the reaction rate and promote the formation of a well-defined complex.

  • Crystallization: If a precipitate forms, it can be recrystallized. If the solution remains clear, slow evaporation of the solvent at room temperature will yield crystals of the complex over a few days.

    • Rationale: Slow evaporation is a gentle method for obtaining high-quality single crystals suitable for X-ray diffraction analysis.

  • Isolation and Characterization: Collect the crystals by filtration, wash with a small amount of cold water and then ethanol, and dry in a desiccator. The product should be characterized by Infrared (IR) spectroscopy to observe the shift in the carboxylate stretching frequencies upon coordination, and by single-crystal X-ray diffraction to determine its precise molecular structure.

Conclusion: Structure by Design

The choice between 3-carboxybenzoate and 2-carboxybenzoate is a critical design parameter in the synthesis of coordination complexes. The divergent nature of isophthalate is ideally suited for the construction of robust, porous, and high-dimensional frameworks, making it a ligand of choice for applications in materials science. Conversely, the constrained geometry of phthalate, with its propensity for chelation, typically leads to the formation of discrete or low-dimensional structures, which can be of great interest in areas such as catalysis and bioinorganic chemistry. By understanding the intrinsic geometric and steric properties of these ligands, researchers can exert a significant degree of control over the final structure and, consequently, the function of the resulting metal-organic complexes.

References

  • Clegg, W., et al. (2009). Synthesis and Structures of Alkali Metal Complexes of Isophthalic Acid: The Interplay of Organic Supramolecular Interactions and Flexible Metal Coordination As Structure-Directing Factors. Crystal Growth & Design, 9(4), 1894–1901. [Link]

  • Mohanan, K., & Kumari, B. S. (2007). Synthesis, Characterization, Thermal and Biotoxic Studies of Phenylhydrazine Complexes of Metal(II) Phthalates. Journal of Coordination Chemistry, 60(4), 419-427. [Link]

  • Shaker, S. A., & Farina, Y. (2007). Synthesis and Characterization of Phthalic Acid Complexes with Biologically Active Metal Ions. ResearchGate. [Link]

  • Frontera, A., et al. (2021). Synthesis of Coordination Polymers and Discrete Complexes from the Reaction of Copper(II) Carboxylates with Pyrazole: Role of Carboxylates Basicity. Crystal Growth & Design, 22(1), 585–598. [Link]

  • Kirby, C. J. (2018). Synthesis and Characterization of Metal-Oxo Phthalocyanine Complexes. eScholarship, University of California. [Link]

  • Das, M. C., & Bharadwaj, P. K. (2009). Coordination polymers of 5-substituted isophthalic acid. Journal of the American Chemical Society, 131(31), 10944-10945. [Link]

  • Journal of Chemical Reviews. (2022). Recent Developments in Synthesize, Properties, Characterization, and Application of Phthalocyanine and Metal Phthalocyanine. Journal of Chemical Reviews, 4(1), 63-84. [Link]

  • ResearchGate. (n.d.). Different coordination modes observed for carboxylate ligand (3-furoate) in rare earth complexes. (i). ResearchGate. [Link]

  • ResearchGate. (n.d.). Four coordination polymers based on 5-(3,5-dicarboxybenzyloxy) isophthalic acid: Synthesis, structures, photocatalytic properties, fluorescence sensing and magnetic properties. ResearchGate. [Link]

  • Lyubov, D. M., et al. (2021). Metal Complexes in the Synthesis of Biodegradable Polymers: Achievements and Prospects. Polymers, 13(23), 4203. [Link]

  • Bao, S.-S., et al. (2015). Four 3D coordination polymers based on layers with single syn–anti carboxylate bridges: synthesis, structures, and magnetic properties. CrystEngComm, 17(4), 843-849. [Link]

  • Shul’pina, L. S., et al. (2024). Coordination Polymer Based on a Triangular Carboxylate Core {Fe(μ3-O)(μ-O2CR)6} and an Aliphatic Diamine. International Journal of Molecular Sciences, 25(9), 4949. [Link]

  • Baca, S., et al. (2015). Zinc(II) Complexes Based on ortho-Phthalic Acid and Ancillary N-Donor Ligands. ResearchGate. [Link]

  • ResearchGate. (n.d.). Synthesis, structures and properties of two carboxylate-bridged coordination polymers with linear and ladder chain motifs. ResearchGate. [Link]

  • ResearchGate. (n.d.). Synthesis and structure of a zinc(II) coordination polymer assembled with 5-(3-carboxybenzyloxy)isophthalic acid and 1,2-bis(4-pyridyl)ethane. ResearchGate. [Link]

  • Das, M. C., et al. (2016). Metal–Organic Frameworks with Pyridyl-Based Isophthalic Acid and Their Catalytic Applications in Microwave Assisted Peroxidative Oxidation of Alcohols and Henry Reaction. Inorganic Chemistry, 55(5), 2337–2349. [Link]

  • Li, S.-N., et al. (2018). A thermally stable three-dimensional cobalt(II) coordination polymer based on the V-shaped ligand 4-(4-carboxyphenoxy)isophthalate. Acta Crystallographica Section E: Crystallographic Communications, 74(Pt 9), 1332–1337. [Link]

Sources

Comparative

Comparative In Vitro Toxicity of 3-Carboxybenzoate (Isophthalic Acid) vs. Structural Isomers: A Methodological Guide

As regulatory scrutiny over legacy plasticizers and polymer precursors intensifies, the shift toward safer structural alternatives is a critical priority in drug development and materials science. 3-Carboxybenzoate, comm...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

As regulatory scrutiny over legacy plasticizers and polymer precursors intensifies, the shift toward safer structural alternatives is a critical priority in drug development and materials science. 3-Carboxybenzoate, commonly known as Isophthalic Acid (IPA), is a meta-isomer of benzenedicarboxylic acid widely utilized in resins and specialized polymers.

To objectively evaluate its safety, this guide provides a comparative analysis of IPA’s in vitro toxicity against its structural isomers: the ortho-isomer Phthalic Acid (PA) and the para-isomer Terephthalic Acid (TPA). By examining the causality behind their cellular interactions and providing self-validating experimental protocols, this guide serves as an authoritative resource for researchers establishing robust toxicity profiles.

Structural Biology & Mechanistic Causality

The toxicity of benzenedicarboxylic acids is fundamentally dictated by their structural configuration, which governs receptor binding affinity and metabolic fate.

The ortho-configuration of PA allows it to mimic endogenous hormones, enabling high-affinity binding to Peroxisome Proliferator-Activated Receptors (PPARs) and estrogen receptors (ERs). This interaction is a known driver of adipocyte dysfunction, endocrine disruption, and reproductive toxicity (1).

Conversely, the meta-configuration of IPA (1,3-benzenedicarboxylic acid) and the para-configuration of TPA (1,4-benzenedicarboxylic acid) create steric incompatibilities with these specific receptor pockets. Because they cannot effectively dock into PPAR or ER active sites, they do not trigger obesogenic or endocrine-disrupting pathways (2). Furthermore, IPA possesses a highly negative octanol-water partition coefficient (Log Kow -2.34), ensuring it remains highly water-soluble, resists intracellular bioaccumulation, and is rapidly excreted unchanged (3).

G PA Phthalic Acid (PA) Ortho-isomer PPAR PPAR Activation (Adipogenesis) PA->PPAR High Affinity Endocrine Endocrine Disruption (ER/AR interference) PA->Endocrine High Affinity IPA 3-Carboxybenzoate (IPA) Meta-isomer Excretion Rapid Renal Excretion (Unchanged) IPA->Excretion Log Kow -2.34 TPA Terephthalic Acid (TPA) Para-isomer TPA->Excretion Tox Cellular Toxicity & Obesogenic Effects PPAR->Tox Endocrine->Tox Safe Low Cytotoxicity & No Mutagenicity Excretion->Safe

Fig 1. Mechanistic pathways of benzenedicarboxylic acid isomers in cellular models.

Comparative In Vitro Toxicity Profiles

To provide a clear benchmarking standard, the quantitative in vitro data for these three isomers is summarized below. The data highlights IPA's superior safety profile compared to legacy ortho-phthalates.

CompoundIsomer TypeCytotoxicity (IC50)Mutagenicity (CHO/HGPRT)Endocrine / PPAR ActivityBioaccumulation Potential
Phthalic Acid (PA) Ortho (1,2)Low-ModeratePositive (in specific assays)High (Adipogenesis inducer)Moderate
3-Carboxybenzoate (IPA) Meta (1,3)>10 mM (Negligible)NegativeNegativeLow (Log Kow -2.34)
Terephthalic Acid (TPA) Para (1,4)>10 mM (Negligible)NegativeNegativeLow

Self-Validating Experimental Methodologies

A protocol is only as reliable as its internal controls. The following methodologies are designed as self-validating systems , meaning the assay inherently verifies its own operational integrity before any test data regarding IPA toxicity can be considered valid.

Protocol A: Mammalian Cell Gene Mutation (CHO/HGPRT Assay)

Causality & Choice: The HGPRT assay is selected over the standard bacterial Ames test because it provides a highly relevant mammalian context, detecting point mutations at a specific chromosomal locus (hypoxanthine-guanine phosphoribosyltransferase) in Chinese Hamster Ovary (CHO) cells.

  • Cell Culture & Dosing: Seed CHO cells in standard culture media. Expose the cells to IPA at graded concentrations (up to 10 mM) for 4 hours, both in the presence and absence of S9 metabolic activation.

  • Expression Phase: Wash and culture the cells for 7–9 days. This duration is critical as it allows the mutant phenotypes to fully express and deplete existing wild-type HGPRT enzymes.

  • Selection: Plate the cells in media containing 6-thioguanine (6-TG).

    • Mechanism: Cells with a functional (wild-type) HGPRT gene will incorporate the toxic 6-TG and die. Only mutated cells will survive and form colonies.

  • Self-Validation Check (Critical): The assay data is strictly rejected unless two conditions are met:

    • Negative Control: The vehicle control must yield a spontaneous mutation frequency within the historical laboratory range (typically 1–15 mutants per 106 clonable cells).

    • Positive Control: The positive control (e.g., Ethyl methanesulfonate) must yield a mutation frequency at least 3 times higher than the vehicle control.

Protocol B: Cytotoxicity & Adipogenesis Screening (SRB Assay on 3T3-L1)

Causality & Choice: 3T3-L1 murine preadipocytes are utilized specifically to evaluate obesogenic potential and baseline cytotoxicity, directly comparing IPA to the known PPAR-activating PA. The Sulforhodamine B (SRB) assay is chosen over MTT because it binds to basic amino acid residues, providing a linear correlation with cell mass that is independent of cellular metabolic fluctuations.

  • Seeding: Seed 3T3-L1 cells in 96-well plates and allow 24 hours for adherence.

  • Treatment: Dose the cells with IPA, TPA, and PA at concentrations ranging from 10 nM to 10 µM for 48 hours.

  • Fixation & Staining: Fix the cells in situ using cold trichloroacetic acid (TCA) to halt all metabolic processes instantly. Stain with 0.4% SRB solution.

  • Quantification: Solubilize the bound dye in 10 mM Tris-base and measure absorbance at 510 nm using a microplate reader.

  • Self-Validation Check (Critical):

    • Vehicle Control: DMSO (<0.1%) wells must show >95% viability compared to completely untreated cells, proving the solvent did not induce stress.

    • Positive Control: Doxorubicin-treated wells must demonstrate a dose-dependent decrease in viability with a regression coefficient ( R2 ) > 0.95.

Workflow Cell Cell Culture (CHO, 3T3-L1) Dose Dosing Regimen (10 nM - 10 µM) Cell->Dose Assay1 Cytotoxicity (SRB Assay) Dose->Assay1 Assay2 Genotoxicity (CHO/HGPRT Assay) Dose->Assay2 Assay3 Endocrine Disruption (Receptor Binding) Dose->Assay3 Val Data Validation & Comparative Analysis Assay1->Val Assay2->Val Assay3->Val

Fig 2. Self-validating in vitro toxicity screening workflow for IPA and structural analogs.

Conclusion

The comparative in vitro analysis clearly delineates the safety advantages of 3-carboxybenzoate (IPA) over its ortho-isomer counterpart. Driven by steric hindrance that prevents deleterious receptor docking and a physicochemical profile that ensures rapid clearance, IPA demonstrates negligible cytotoxicity, no mutagenic potential, and an absence of endocrine-disrupting characteristics. By employing the self-validating protocols outlined above, researchers can confidently benchmark these compounds and ensure the highest standards of scientific integrity in polymer and drug development.

References

  • Source: PubMed Central (PMC) - National Institutes of Health (NIH)
  • The p-Phthalates Terephthalic Acid and Dimethyl Terephthalate Used in the Manufacture of PET Induce In Vitro Adipocytes Dysfunction Source: MDPI URL
  • ISOPHTHALIC ACID CAS N°: 121-91-5 (SIDS Initial Assessment Profile)

Sources

Safety & Regulatory Compliance

Retrosynthesis Analysis

One-step AI retrosynthesis routes and strategy settings for this compound.

Method

Feasible Synthetic Routes

Route proposals generated from BenchChem retrosynthesis models.

Back to Product Page

AI-Powered Synthesis Planning: Our tool employs Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, and Template_relevance Reaxys_biocatalysis models to predict feasible routes.

One-Step Synthesis Focus: Designed for one-step synthesis suggestions with concise route output.

Accurate Predictions: Uses PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, and REAXYS_BIOCATALYSIS data sources.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
3-Carboxybenzoate
Reactant of Route 2
3-Carboxybenzoate
© Copyright 2026 BenchChem. All Rights Reserved.